2-(2-Fluoro-5-methylphenyl)propan-2-ol: A Fluorinated Scaffold for Medicinal Chemistry
Topic: 2-(2-Fluoro-5-methylphenyl)propan-2-ol Chemical Properties Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary 2-(2-Fluoro-5-methylphenyl)propan-2...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: 2-(2-Fluoro-5-methylphenyl)propan-2-ol Chemical Properties
Type: In-depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
2-(2-Fluoro-5-methylphenyl)propan-2-ol (CAS: 1343867-43-5) is a tertiary benzylic alcohol characterized by a specific substitution pattern on the phenyl ring: a fluorine atom at the ortho position and a methyl group at the meta position relative to the carbinol center.
This molecule serves as a critical intermediate in the synthesis of pharmacologically active compounds, particularly kinase inhibitors (e.g., Linifanib analogs) and CNS agents. Its structural value lies in the 2-fluoro-5-methylphenyl moiety , a pharmacophore known to enhance metabolic stability and optimize ligand-protein binding interactions through steric and electronic modulation.
This guide provides a comprehensive technical analysis of its physicochemical properties, validated synthetic protocols, reactivity profiles, and pharmaceutical applications.
Chemical Identity & Physicochemical Properties[1][2][3]
The electronic interplay between the electronegative fluorine and the electron-donating methyl group creates a unique dipole vector, influencing both the acidity of the alcohol and the lability of the C-OH bond.
Table 1: Core Chemical Data
Property
Value/Description
IUPAC Name
2-(2-Fluoro-5-methylphenyl)propan-2-ol
CAS Number
1343867-43-5
Molecular Formula
C₁₀H₁₃FO
Molecular Weight
168.21 g/mol
SMILES
CC1=CC=C(F)C(C(C)(C)O)=C1
Physical State
Viscous oil or low-melting solid (structure-dependent packing)
LogP (Predicted)
~2.56 (Lipophilic)
H-Bond Donors/Acceptors
1 / 2
pKa (Predicted)
~14.5 (Tertiary alcohol)
Molecular Architecture & Electronic Effects
The ortho-fluorine effect is the defining feature of this scaffold. Unlike a simple phenyl ring, the fluorine atom at the 2-position introduces:
Conformational Lock: Repulsion between the fluorine lone pairs and the oxygen of the alcohol (or subsequent substituents) restricts rotation around the phenyl-carbinol bond, pre-organizing the molecule for receptor binding.
Metabolic Blocking: The fluorine atom blocks the metabolically labile ortho position, preventing hydroxylation by Cytochrome P450 enzymes.
Inductive Withdrawal: The electron-withdrawing nature of fluorine destabilizes the formation of a carbocation at the benzylic position slightly compared to a non-fluorinated analog, yet the para relationship to the methyl group (if viewing relative to F) or meta (relative to alcohol) modulates this.
Synthetic Pathways & Protocols
The most robust synthesis involves the Grignard addition of methylmagnesium bromide to the corresponding acetophenone derivative. This route offers high yields and minimizes byproduct formation compared to ester alkylation.
Figure 1: Synthetic Pathway (DOT Visualization)
Caption: Grignard synthesis pathway highlighting the critical quenching step to prevent acid-catalyzed dehydration.
Experimental Protocol: Grignard Addition
Objective: Synthesize 2-(2-fluoro-5-methylphenyl)propan-2-ol from 1-(2-fluoro-5-methylphenyl)ethanone.
Reagents:
1-(2-Fluoro-5-methylphenyl)ethanone (1.0 eq)
Methylmagnesium bromide (MeMgBr), 3.0 M in diethyl ether (1.2 eq)
Anhydrous THF (Solvent)
Saturated Ammonium Chloride (NH₄Cl)
Self-Validating Workflow:
System Preparation (Moisture Control):
Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.
Validation: The internal atmosphere must be inert (N₂/Ar) to prevent quenching of the Grignard reagent.
Reagent Addition (Exotherm Management):
Dissolve the ketone (1.0 eq) in anhydrous THF (0.5 M concentration). Cool to 0°C in an ice bath.
Add MeMgBr (1.2 eq) dropwise via syringe over 20 minutes.
Causality: Low temperature prevents competitive enolization or reduction side reactions.
Observation: The solution may turn slightly yellow or cloudy as the magnesium alkoxide forms.
Reaction Monitoring:
Allow the mixture to warm to room temperature and stir for 2 hours.
Validation: Check consumption of starting material via TLC (Hexane/EtOAc 4:1). The ketone spot (UV active) should disappear.
Quenching (The Critical Step):
Cool the mixture back to 0°C .
Slowly add saturated aqueous NH₄Cl.
Warning: Do not use HCl or strong acids. Tertiary benzylic alcohols are highly prone to dehydration to form styrenes (alpha-methylstyrenes) under acidic conditions [1].
Validation: Evolution of gas (methane) ceases.
Isolation:
Extract with Diethyl Ether (3x). Wash combined organics with Brine.
Dry over anhydrous Na₂SO₄ and concentrate in vacuo at low temperature (<40°C).
Reactivity Profile & Transformations
The tertiary benzylic alcohol motif makes this compound a versatile "pivot point" in synthesis, capable of accessing alkenes, amines, and ethers.
Figure 2: Reactivity Network (DOT Visualization)
Caption: Primary chemical transformations accessible from the tertiary alcohol scaffold.
Key Transformations:
Dehydration (Styrene Formation): Treatment with p-toluenesulfonic acid (pTsOH) in refluxing toluene yields the alpha-methylstyrene derivative. This alkene is a precursor for hydrogenation (to isopropyl derivatives) or hydroboration.
Ritter Reaction (Amine Synthesis): Reaction with sulfuric acid and a nitrile (e.g., acetonitrile) converts the alcohol into a tertiary amide, which can be hydrolyzed to the amine. This is a vital route for synthesizing gem-dimethyl amine pharmacophores [2].
Pharmaceutical Relevance
The 2-fluoro-5-methylphenyl moiety is not random; it is a privileged substructure in medicinal chemistry, exemplified by the kinase inhibitor Linifanib (ABT-869) .
Case Study: Linifanib (ABT-869)
Linifanib is a multitargeted receptor tyrosine kinase (RTK) inhibitor.[1][2][3][4] The 2-fluoro-5-methylphenyl group is attached to a urea linker.[1][2][3][4][5][6]
Role of Fluorine (C-2): Increases metabolic stability by blocking the ortho-position from oxidation. It also influences the torsion angle of the urea linkage relative to the phenyl ring, optimizing binding in the kinase ATP pocket [3].
Role of Methyl (C-5): Fills a hydrophobic pocket within the enzyme active site (hydrophobic effect), improving potency compared to the unsubstituted phenyl analog.
Application of the Alcohol:
While Linifanib utilizes the aniline derivative, the propan-2-ol derivative discussed here acts as a bioisostere or precursor for:
Fragment-Based Drug Design (FBDD): The gem-dimethyl group (from the isopropyl alcohol) is a classic "magic methyl" strategy to restrict conformation and improve solubility compared to a simple ethyl or isopropyl group.
Metabolite Standards: Tertiary alcohols are common oxidative metabolites of isopropyl-substituted drugs. Synthesizing this standard allows for the identification of metabolites in ADME studies.
Safety & Handling (SDS Summary)
GHS Classification: Warning.
Hazard Statements:
H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye irritation.
Handling: Avoid contact with strong oxidizing agents and strong acids (risk of rapid decomposition/polymerization). Store in a cool, dry place under inert gas if possible to prevent moisture absorption.
References
Preparation of 2-phenylpropanol derivatives. PrepChem. Available at: [Link] (Accessed 2026-02-17).
Ritter Reaction Mechanism and Applications. Organic Chemistry Portal. Available at: [Link] (Accessed 2026-02-17).
Dai, Y., et al. (2007).[3] "Discovery of N-(4-(3-Amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea (ABT-869), a 3-Aminoindazole-Based Orally Active Multitargeted Receptor Tyrosine Kinase Inhibitor."[1][2][3][4] Journal of Medicinal Chemistry, 50(7), 1584-1597.[3] [Link]
This technical guide details the synthesis of 2-(2-Fluoro-5-methylphenyl)propan-2-ol , a tertiary benzylic alcohol frequently utilized as a structural motif in medicinal chemistry, particularly in the development of kinase inhibitors (e.g., KRAS or EGFR inhibitors) where the ortho-fluoro group provides metabolic stability and conformational locking.[1]
The synthesis is approached through two primary routes based on the availability of precursors:
Route A (Preferred): Nucleophilic addition of methylmagnesium bromide (MeMgBr) to methyl 2-fluoro-5-methylbenzoate (or the corresponding acetophenone).[1]
Route B (Alternative): Grignard formation from 3-bromo-4-fluorotoluene followed by addition to acetone.[1]
Key Technical Insight: The presence of the ortho-fluorine atom exerts an electronic effect that stabilizes the benzylic cation character during ionization but can also facilitate chelation with magnesium species during the Grignard reaction, potentially accelerating the addition rate compared to non-fluorinated analogs.
Retrosynthetic Analysis
The construction of the tertiary alcohol moiety is best visualized through the disconnection of the carbon-carbon bonds adjacent to the hydroxyl group.
Figure 1: Retrosynthetic disassembly of the target molecule showing three viable pathways.[1]
Primary Protocol: Double Grignard Addition to Ester
This route is preferred for scale-up as 2-Fluoro-5-methylbenzoic acid (CAS 321-12-0) is a stable, inexpensive solid starting material that is easily esterified. The subsequent double addition of MeMgBr is a "one-pot" transformation from the ester.[1]
Reflux for 4 hours (monitor by TLC for disappearance of acid).
Concentrate in vacuo, dilute with EtOAc, wash with sat. NaHCO₃, dry over MgSO₄, and concentrate.[6] Yield is typically >95%.[1]
Step 2: Grignard Addition (The Critical Step)
Setup: Oven-dry a 3-neck round-bottom flask, equipped with a magnetic stir bar, addition funnel, and nitrogen inlet.
Solvent: Charge the flask with the methyl ester (1.0 eq) and anhydrous THF (0.5 M concentration relative to ester). Cool to 0°C in an ice bath.
Expert Note: While -78°C is standard for ketones, esters are less reactive.[1] Starting at 0°C ensures initiation, though cooling to -78°C is safer if working on >50g scale to manage exotherm.[1]
Addition: Transfer MeMgBr solution (3.2 eq) to the addition funnel under nitrogen. Add dropwise over 30–45 minutes.[1]
Observation: A white precipitate (magnesium alkoxide salts) will form. The solution may turn slightly yellow/brown.
Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (RT). Stir for 2–3 hours.
Monitoring: Check by TLC (Hexane/EtOAc 4:1). The intermediate ketone (acetophenone) is rarely seen as it is more reactive than the ester.
Quench: Cool the flask back to 0°C. Very slowly add saturated aqueous NH₄Cl.
Safety: This step is highly exothermic.[1] Methane gas is evolved.[1] Ensure good venting.
Workup: Dilute with Ethyl Acetate. Separate phases. Extract the aqueous layer 2x with EtOAc. Combine organics, wash with Brine, dry over Na₂SO₄, and filter.
Purification: Concentrate to yield a pale yellow oil. If purity is <95%, purify via silica gel flash chromatography (Gradient: 0% → 20% EtOAc in Hexanes).
Alternative Protocol: Inverse Addition (Aryl Halide Route)
Use this route if 2-Fluoro-5-methylbromobenzene is the available stock.[1]
Activation: In a dry flask under N₂, add Magnesium turnings (1.1 eq) and a crystal of Iodine. Flame dry gently to sublime iodine (activates Mg surface).
Initiation: Add 10% of the Aryl Bromide solution in THF. Heat gently until the solution becomes turbid and begins to boil (initiation).
Formation: Add the remaining Aryl Bromide dropwise to maintain a gentle reflux. Stir for 1 hour after addition.
Addition to Acetone: Cool the Grignard solution to 0°C. Add dry Acetone (1.2 eq) dropwise.
Note: Acetone must be strictly anhydrous (dry over CaSO₄ or molecular sieves) to prevent quenching the Grignard.
Workup: Quench with NH₄Cl and extract as described in Route A.
Mechanism & Chemical Logic
The transformation follows a nucleophilic acyl substitution followed by a nucleophilic addition.
Figure 2: Sequential addition mechanism. The ketone intermediate is more electrophilic than the ester, preventing isolation of the ketone under these conditions.
The "Ortho-Fluoro" Effect
The fluorine atom at the 2-position (ortho) is critical.[1]
Inductive Effect (-I): Fluorine pulls electron density from the ring, making the carbonyl carbon (in the ester/ketone) slightly more electrophilic, potentially increasing reaction speed.
Chelation: The lone pairs on fluorine can coordinate with the Magnesium atom of the Grignard reagent. This forms a cyclic 6-membered transition state (Mg-O-C-C-C-F) that can direct the nucleophile and stabilize the intermediate alkoxide.[1]
Analytical Characterization (Expected Data)
Verify the product identity using Proton NMR (¹H NMR) and Mass Spectrometry.
¹H NMR (400 MHz, CDCl₃):
δ 7.20–6.80 (m, 3H): Aromatic protons. Look for the specific splitting pattern of a 1,2,4-substituted benzene. The proton ortho to the methyl but meta to fluorine will appear as a doublet or singlet.
Technical Guide: 2-(2-Fluoro-5-methylphenyl)propan-2-ol (CAS 1343867-43-5) Abstract This technical guide provides a comprehensive analysis of 2-(2-Fluoro-5-methylphenyl)propan-2-ol (CAS 1343867-43-5), a critical building...
Abstract
This technical guide provides a comprehensive analysis of 2-(2-Fluoro-5-methylphenyl)propan-2-ol (CAS 1343867-43-5), a critical building block in medicinal chemistry. Characterized by a gem-dimethyl carbinol moiety attached to a fluorinated aromatic ring, this compound serves as a robust scaffold for lead optimization in drug discovery. Its structural features—specifically the tertiary alcohol and strategic fluorine substitution—offer unique advantages in modulating lipophilicity, metabolic stability, and conformational rigidity (Thorpe-Ingold effect). This document details its chemical identity, validated synthesis protocols, and application in pharmaceutical development.[1]
Chemical Identity & Physical Properties
The compound is a tertiary alcohol derived from the 2-fluoro-5-methylphenyl pharmacophore. Its specific substitution pattern (fluorine at the ortho position and a methyl group at the meta position relative to the alcohol) is designed to influence both the electronic environment of the ring and the metabolic susceptibility of the molecule.
Table 1: Chemical Specifications
Property
Data
CAS Number
1343867-43-5
IUPAC Name
2-(2-Fluoro-5-methylphenyl)propan-2-ol
Molecular Formula
C₁₀H₁₃FO
Molecular Weight
168.21 g/mol
SMILES
CC1=CC=C(F)C(C(C)(C)O)=C1
Physical State
Solid (typically white to off-white crystalline powder)
Solubility
Soluble in organic solvents (DCM, MeOH, DMSO); Low water solubility
LogP (Predicted)
~2.3 - 2.6
H-Bond Donors
1 (Tertiary -OH)
H-Bond Acceptors
2 (F, -OH)
Synthesis & Manufacturing Protocols
The synthesis of 2-(2-Fluoro-5-methylphenyl)propan-2-ol relies on the precise nucleophilic addition of organometallic reagents to carbonyl precursors. Two primary routes are industrially viable, depending on the availability of starting materials: the Grignard Addition to Ester (Route A) and the Grignard Addition to Ketone (Route B).
Route A: Grignard Addition to Methyl 2-Fluoro-5-methylbenzoate
This route is preferred for scale-up due to the stability and commercial availability of the benzoic acid precursor (CAS 321-12-0), which is first esterified.
Ensure all glassware is flame-dried and flushed with Nitrogen (
) or Argon.
Prepare a 3.0 M solution of MeMgBr in diethyl ether (
) or tetrahydrofuran (THF).
Reaction Setup:
Dissolve Methyl 2-fluoro-5-methylbenzoate (1.0 eq) in anhydrous THF (0.5 M concentration).
Cool the solution to 0°C in an ice bath.
Addition:
Add MeMgBr (2.2 eq) dropwise via a pressure-equalizing addition funnel over 30 minutes. Note: The reaction is exothermic; maintain internal temperature < 10°C.
Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS.
Quenching & Workup:
Cool the reaction mixture back to 0°C.
Carefully quench with saturated aqueous Ammonium Chloride (
) solution. Caution: Vigorous gas evolution.
Extract with Ethyl Acetate (
). Wash combined organics with Brine, dry over anhydrous , and concentrate in vacuo.
Purification:
Purify the crude residue via silica gel flash chromatography (Gradient: 0–20% EtOAc in Hexanes) to yield the pure tertiary alcohol.
Figure 1: Synthetic pathway from commercially available benzoic acid precursor to the target tertiary alcohol.
Applications in Drug Discovery
2-(2-Fluoro-5-methylphenyl)propan-2-ol is not merely a solvent or simple reagent; it is a privileged fragment used to modulate the physicochemical properties of drug candidates.
A. The Gem-Dimethyl Effect (Thorpe-Ingold Effect)
The introduction of the gem-dimethyl group (the two methyls on the propan-2-ol tail) restricts the conformational flexibility of the side chain.
Mechanism: The steric bulk of the methyl groups forces the hydroxyl group into a preferred orientation relative to the phenyl ring.
Benefit: This pre-organization can lower the entropic penalty of binding to a protein target (e.g., a kinase or GPCR), potentially increasing potency [1].
B. Metabolic Stability & Bioisosterism
Tertiary Alcohol: Unlike primary or secondary alcohols, the tertiary alcohol in this compound cannot be oxidized to a ketone or carboxylic acid by alcohol dehydrogenases. This significantly extends the half-life (
) of the molecule in vivo.
Fluorine Blockade: The fluorine atom at the ortho-position (C2) blocks metabolic hydroxylation at a typically labile site. Furthermore, fluorine's high electronegativity lowers the electron density of the aromatic ring, making it less susceptible to oxidative metabolism by Cytochrome P450 enzymes [2].
C. Structural Isostere
This moiety is often used as a bioisostere for:
Aryl Ketones: The
group mimics the geometry of a ketone () but adds a hydrogen bond donor capability.
Lipophilic Spacers: It serves as a linker that maintains lipophilicity (due to the methyls) while providing a polar "anchor" (the hydroxyl group) for receptor interaction.
Safety & Handling
While specific toxicological data for this CAS number is limited, handle as a standard fluorinated aromatic compound.
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).
PPE: Wear nitrile gloves, safety goggles, and a lab coat. Work within a fume hood.
Storage: Store in a cool, dry place under inert atmosphere (
) if possible, although the compound is generally stable at room temperature.
References
Fluorochem. (n.d.). 2-(2-Fluoro-5-methylphenyl)propan-2-ol - Product Specification. Retrieved from
PubChem. (2025).[2][3] 2-(2-Methylphenyl)propan-2-ol Compound Summary. (Analogous structure analysis). Retrieved from
The following technical guide provides an in-depth analysis of 2-(2-Fluoro-5-methylphenyl)propan-2-ol , focusing on its nomenclature, synthesis, chemical reactivity, and applications in medicinal chemistry. A Strategic F...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of 2-(2-Fluoro-5-methylphenyl)propan-2-ol , focusing on its nomenclature, synthesis, chemical reactivity, and applications in medicinal chemistry.
A Strategic Fluorinated Scaffold for Medicinal Chemistry
Executive Summary
2-(2-Fluoro-5-methylphenyl)propan-2-ol (CAS: 1343867-43-5) is a tertiary benzylic alcohol characterized by a specific substitution pattern on the phenyl ring: a fluorine atom at the ortho position and a methyl group at the meta position relative to the isopropyl alcohol moiety.[1][2][3][4] This compound serves as a critical intermediate in the synthesis of complex pharmaceutical agents, particularly in the development of kinase inhibitors and metabolic modulators where the gem-dimethyl group acts as a conformational lock, improving metabolic stability and potency.
This guide details the IUPAC nomenclature, validated synthetic protocols, reaction mechanisms, and analytical characterization required for the precise handling and utilization of this compound in drug discovery workflows.
Nomenclature & Structural Analysis
IUPAC Designation
The systematic name 2-(2-Fluoro-5-methylphenyl)propan-2-ol is derived based on the following IUPAC hierarchy:
Principal Functional Group: Alcohol (-OH), suffix "-ol".
Parent Chain: Propane (3 carbons), with the hydroxyl group at position 2.
Substituent: A phenyl ring attached to position 2 of the propane chain.
Ring Substitutions:
The phenyl ring is attached to the parent chain at position 1'.
The steric bulk of the gem-dimethyl group (from the propan-2-ol moiety) combined with the ortho-fluorine atom creates a restricted rotation around the C(Ar)–C(alpha) bond. This "ortho-effect" forces the alcohol oxygen to adopt specific conformations to minimize steric clash with the fluorine lone pairs, often pre-organizing the molecule for receptor binding or subsequent cyclization reactions.
Property
Value
Molecular Formula
C₁₀H₁₃FO
Molecular Weight
168.21 g/mol
H-Bond Donors
1 (OH)
H-Bond Acceptors
2 (O, F)
Rotatable Bonds
1
CLogP (Predicted)
~2.3
Synthetic Methodology
The synthesis of 2-(2-Fluoro-5-methylphenyl)propan-2-ol is most efficiently achieved via a Grignard addition to a ketone precursor. This method offers high regioselectivity and yield compared to double addition to esters.
Utility: These styrenes are valuable monomers for polymerization or substrates for Heck coupling reactions to build complex scaffolds.
Friedel-Crafts Alkylation
The tertiary carbocation generated from this alcohol is a potent electrophile. In the presence of Lewis acids (e.g., BF₃·OEt₂), it can alkylate electron-rich aromatics (e.g., phenols, indoles) to form diarylalkanes .
Mechanism: Generation of the stabilized benzylic/tertiary carbocation followed by electrophilic aromatic substitution (S_EAr).
Directed C-H Activation
The tertiary hydroxyl group can serve as a directing group for transition-metal catalyzed C-H activation.
Palladium Catalysis: The -OH group can direct functionalization at the ortho position (position 6 of the ring), enabling the synthesis of highly substituted benzene derivatives that are difficult to access via traditional SnAr chemistry.
Analytical Characterization
To validate the identity of the synthesized compound, the following analytical data should be obtained.
NMR Spectroscopy (Predicted)
Nucleus
Shift (δ ppm)
Multiplicity
Assignment
¹H NMR
1.62
Singlet (6H)
C(CH ₃)₂ (Gem-dimethyl)
¹H NMR
2.30
Singlet (3H)
Ar-CH ₃
¹H NMR
6.80–7.20
Multiplet (3H)
Aromatic Protons (H3, H4, H6)
¹³C NMR
21.0
-
Ar-C H₃
¹³C NMR
31.5
-
C(C H₃)₂
¹³C NMR
72.0
-
C -OH (Quaternary)
¹⁹F NMR
-118.0
Multiplet
Ar-F
Mass Spectrometry
Ionization: ESI+ or APCI.
Observed Ion: Often shows
(loss of water) due to the labile nature of the tertiary alcohol.
Parent Mass: 168.21.
Dehydrated Fragment: ~151.1 (C₁₀H₁₁F).
Safety & Handling
Hazard Classification: Irritant (Skin/Eye).
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Tertiary alcohols are generally stable but can dehydrate upon prolonged exposure to heat or acidic moisture.
Compatibility: Incompatible with strong oxidizing agents and strong acids.
References
IUPAC Nomenclature of Organic Chemistry . International Union of Pure and Applied Chemistry. (Blue Book). Link
Grignard Reagents in Organic Synthesis . Organic Chemistry Portal. Validated protocol for methylmagnesium bromide addition. Link
Synthesis of Fluorinated Phenylpropanols . Journal of Fluorine Chemistry. (General methodology for fluorinated aromatics). Link
Dehydration of Tertiary Alcohols . LibreTexts Chemistry. Mechanistic insight into E1 elimination of benzylic alcohols. Link
An In-depth Technical Guide to the Synthesis and Potential Applications of 2-(2-Fluoro-5-methylphenyl)propan-2-ol
Foreword: The Strategic Role of Fluorinated Aryl Alcohols in Modern Drug Discovery The introduction of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, offering a powerful tool to m...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: The Strategic Role of Fluorinated Aryl Alcohols in Modern Drug Discovery
The introduction of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a compound's pharmacokinetic and pharmacodynamic properties.[1] The unique electronic properties of fluorine can enhance metabolic stability, binding affinity, and membrane permeability.[1] When incorporated into aryl structures, particularly those also bearing a tertiary alcohol moiety, the resulting compounds, such as 2-(2-fluoro-5-methylphenyl)propan-2-ol, represent a class of building blocks with significant potential in the development of novel therapeutic agents.[2] This guide provides a comprehensive overview of a proposed discovery and synthesis pathway for 2-(2-fluoro-5-methylphenyl)propan-2-ol, grounded in established chemical principles and tailored for researchers and professionals in drug development.
Retrosynthetic Analysis and Strategic Approach to Synthesis
The structure of 2-(2-fluoro-5-methylphenyl)propan-2-ol, a tertiary alcohol, strongly suggests a retrosynthetic disconnection pointing towards a Grignard reaction.[3][4][5] This powerful carbon-carbon bond-forming reaction offers a reliable and versatile method for the synthesis of such compounds.[6][7] Two primary retrosynthetic pathways are considered:
Pathway A: The reaction of a methyl Grignard reagent (e.g., methylmagnesium bromide) with 1-(2-fluoro-5-methylphenyl)ethan-1-one.
Pathway B: The reaction of an excess of a methyl Grignard reagent with a methyl ester of 2-fluoro-5-methylbenzoic acid.[3]
For the purpose of this guide, Pathway A is selected as the more direct and commonly employed route for the synthesis of tertiary alcohols with two identical alkyl groups.[3][5]
Caption: Retrosynthetic analysis of 2-(2-fluoro-5-methylphenyl)propan-2-ol.
Detailed Experimental Protocol: Synthesis via Grignard Reaction
This protocol details the synthesis of 2-(2-fluoro-5-methylphenyl)propan-2-ol from 1-(2-fluoro-5-methylphenyl)ethan-1-one and methylmagnesium bromide.
2.1. Materials and Reagents
Reagent
CAS Number
Molecular Weight ( g/mol )
Purity
1-(2-Fluoro-5-methylphenyl)ethan-1-one
154486-13-2
152.16
≥98%
Methylmagnesium bromide (3.0 M in diethyl ether)
75-16-1
119.27
3.0 M
Anhydrous Diethyl Ether
60-29-7
74.12
≥99.7%
Saturated Aqueous Ammonium Chloride (NH₄Cl)
12125-02-9
53.49
N/A
Anhydrous Magnesium Sulfate (MgSO₄)
7487-88-9
120.37
≥99.5%
2.2. Step-by-Step Procedure
Reaction Setup: A 250 mL three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a nitrogen inlet and a drying tube (calcium chloride). The entire apparatus is flame-dried under a stream of dry nitrogen to ensure anhydrous conditions.
Reagent Introduction: The flask is charged with 1-(2-fluoro-5-methylphenyl)ethan-1-one (7.61 g, 50.0 mmol) dissolved in anhydrous diethyl ether (100 mL).
Grignard Reagent Addition: The solution is cooled to 0 °C in an ice bath. Methylmagnesium bromide (3.0 M in diethyl ether, 20.0 mL, 60.0 mmol) is added dropwise from the dropping funnel over 30 minutes, maintaining the internal temperature below 5 °C.
Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Quenching: The reaction is carefully quenched by the slow, dropwise addition of saturated aqueous ammonium chloride solution (50 mL) while cooling the flask in an ice bath.
Extraction: The resulting mixture is transferred to a separatory funnel. The organic layer is separated, and the aqueous layer is extracted with diethyl ether (2 x 50 mL).
Washing and Drying: The combined organic layers are washed with brine (50 mL), dried over anhydrous magnesium sulfate, and filtered.
Solvent Removal and Purification: The solvent is removed under reduced pressure using a rotary evaporator. The crude product is then purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 2-(2-fluoro-5-methylphenyl)propan-2-ol as a solid or oil.
Caption: Experimental workflow for the synthesis of the target compound.
Characterization Data
The following table summarizes the expected and reported physicochemical properties of 2-(2-fluoro-5-methylphenyl)propan-2-ol.
Scientific Rationale and Potential Applications in Drug Development
The strategic placement of a fluorine atom and a tertiary alcohol group on a substituted phenyl ring makes 2-(2-fluoro-5-methylphenyl)propan-2-ol a valuable scaffold in medicinal chemistry.
Metabolic Blocking: The fluorine atom at the ortho position can serve as a metabolic blocker, preventing enzymatic hydroxylation at that position and thereby increasing the in vivo half-life of a drug candidate.
Modulation of pKa: The electron-withdrawing nature of fluorine can influence the acidity of nearby functional groups, which can be critical for optimizing drug-target interactions.
Improved Pharmacokinetics: Fluorination is known to enhance lipophilicity, which can improve membrane permeability and oral bioavailability.[1]
Tertiary Alcohol Moiety: The tertiary alcohol group can act as a hydrogen bond donor and acceptor, providing a key interaction point with biological targets. It can also serve as a handle for further chemical modification and the attachment of other pharmacophores.
Given these properties, 2-(2-fluoro-5-methylphenyl)propan-2-ol could be a key intermediate in the synthesis of compounds targeting a range of therapeutic areas, including but not limited to oncology, neuroscience, and infectious diseases. Its structural motifs are found in various biologically active molecules.
Conclusion
This technical guide outlines a robust and reproducible synthetic route for 2-(2-fluoro-5-methylphenyl)propan-2-ol, leveraging the well-established Grignard reaction. The detailed protocol, coupled with a discussion of the compound's potential in drug discovery, provides a solid foundation for researchers to synthesize and explore the applications of this and structurally related fluorinated aryl alcohols. The continued exploration of such building blocks is essential for the advancement of modern medicinal chemistry and the development of next-generation therapeutics.
References
Grignard Reaction - Organic Chemistry Portal. (n.d.). Retrieved February 13, 2024, from [Link]
Synthesis of Alcohols Using the Grignard Reaction - Organic Chemistry Tutor. (n.d.). Retrieved February 13, 2024, from [Link]
Wadsworth, W. S. (1977). Grignard Synthesis of Various Tertiary Alcohols. Journal of Chemical Education, 54(10), 643. [Link]
Using the Grignard Reaction to Make Tertiary alcohols - YouTube. (2018, February 18). Retrieved February 13, 2024, from [Link]
3.4.2 – Grignard Reactions with Carbonyls – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) - Open Library Publishing Platform. (n.d.). Retrieved February 13, 2024, from [Link]
2-(2-methylphenyl)propan-2-ol | CAS 7572-79-4 | AMERICAN ELEMENTS ®. (n.d.). Retrieved February 13, 2024, from [Link]
How will you prepare 2-methyl propanol from an alkene? - Quora. (2021, June 25). Retrieved February 13, 2024, from [Link]
(2-fluoro-5-methylphenyl)methanol - C8H9FO, density, melting point, boiling point, structural formula, synthesis - ChemSynthesis. (2025, May 20). Retrieved February 13, 2024, from [Link]
Synthesis of 2-phenylpropanol - PrepChem.com. (n.d.). Retrieved February 13, 2024, from [Link]
2-(2-Methylphenyl)propan-2-ol | C10H14O | CID 244005 - PubChem. (n.d.). Retrieved February 13, 2024, from [Link]
Method for preparation of 2-(2,3-dimethylphenyl)-1-propanal. (n.d.). Google Patents.
4 - Organic Syntheses Procedure. (n.d.). Retrieved February 13, 2024, from [Link]
The Pentafluorosulfanyl Group (SF5) - Rowan. (n.d.). Retrieved February 13, 2024, from [Link]
From a Molecule to a Drug: Chemical Features Enhancing Pharmacological Potential II. (2026, February 12). Molecules, 31(4), 890. [Link]
Propan 2 ol – Knowledge and References - Taylor & Francis. (n.d.). Retrieved February 13, 2024, from [Link]
Showing Compound 2-(4-Methylphenyl)-2-propanol (FDB000826) - FooDB. (2010, April 8). Retrieved February 13, 2024, from [Link]
Strategic Utilization of 2-(2-Fluoro-5-methylphenyl)propan-2-ol in Medicinal Chemistry
Topic: Strategic Research & Application Guide: 2-(2-Fluoro-5-methylphenyl)propan-2-ol Audience: Medicinal Chemists, Process Development Scientists, and Lead Optimization Specialists. Format: Technical Whitepaper.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Strategic Research & Application Guide: 2-(2-Fluoro-5-methylphenyl)propan-2-ol
Audience: Medicinal Chemists, Process Development Scientists, and Lead Optimization Specialists.
Format: Technical Whitepaper.
Executive Summary: The "Privileged Fragment" Hypothesis
In the landscape of Fragment-Based Drug Discovery (FBDD), 2-(2-Fluoro-5-methylphenyl)propan-2-ol (CAS: 1343867-43-5) represents a highly specialized "cumyl-type" scaffold that bridges the gap between lipophilic bulk and electronic tuning. Unlike simple tert-butyl or unsubstituted phenyl groups, this molecule integrates three distinct pharmacophoric features into a compact (
Da) framework:
2-Fluoro Substituent: Provides metabolic blockade at the chemically reactive ortho-position and modulates the acidity of the tertiary alcohol via inductive electron withdrawal (
).
5-Methyl Group: Offers a hydrophobic anchor for van der Waals interactions within hydrophobic pockets (e.g., kinase ATP-binding sites).
Tertiary Alcohol (Cumyl Motif): A versatile handle for hydrogen bonding or further functionalization into sterically hindered amines (via Ritter reaction) or heterocycles.
This guide outlines the critical research areas, synthetic pathways, and metabolic considerations for leveraging this scaffold in next-generation therapeutic design.
Chemical Architecture & Pharmacophore Logic
Structural Analysis & Electronic Effects
The synergy between the fluorine atom and the tertiary alcohol is the defining characteristic of this molecule. The fluorine at the ortho-position relative to the isopropyl group exerts a negative inductive effect (-I), slightly increasing the acidity of the hydroxyl proton compared to the non-fluorinated analog. This can strengthen hydrogen bond donating capability in receptor docking.
Key Physicochemical Parameters:
Lipophilicity (cLogP): ~2.8 (Estimated). The fluorine atom lowers LogP slightly compared to the methyl analog, improving oral bioavailability potential.
Rotational Barrier: The 2-Fluoro substituent introduces a steric clash with the gem-dimethyl groups, potentially restricting rotation around the aryl-alkyl bond. This "conformational locking" can reduce the entropic penalty upon binding to a protein target.
Metabolic Stability Profiling
A major research area for this compound is its use as a metabolically robust bioisostere .
Blockade of Ring Oxidation: The 2-F substituent effectively blocks metabolic epoxidation or hydroxylation at the ortho-position.
Soft Spot Identification: The 5-Methyl group is a "soft spot" for CYP450-mediated benzylic oxidation (forming
).
Research Opportunity: Deuteration of the 5-Methyl group (
) could significantly extend the half-life () of drugs incorporating this fragment.
Core Research Areas & Synthetic Applications
Synthesis of Sterically Hindered Amines (Ritter Reaction)
The tertiary alcohol is an ideal precursor for synthesizing bulky, pharmacologically active amines (e.g., analogs of phentermine or mexiletine) via the Ritter reaction.
Mechanism: The electron-rich aromatic ring stabilizes the intermediate carbocation, but the 2-F atom destabilizes it inductively. This tension creates a unique reactivity profile requiring optimized acidic conditions.
Target Application: NMDA receptor antagonists or Sodium Channel blockers where steric bulk prevents rapid metabolism.
Cyclization to Dihydroisobenzofurans
One of the most valuable applications is the synthesis of 4-fluoro-7-methyl-1,1-dimethyl-1,3-dihydroisobenzofuran . This bicyclic ether acts as a conformationally restricted isostere of the open-chain alcohol.
Workflow:
Directed Lithiation: Use the alcohol to direct lithiation to the 6-position (unlikely due to steric bulk) OR use a pre-functionalized precursor.
Parham Cyclization: If a halogen is present at the 6-position, lithiation followed by intramolecular trapping by the ketone/alcohol.
Friedel-Crafts Closure: Acid-mediated cyclization with formaldehyde equivalents.
Dehydration to Functionalized Styrenes
The dehydration product, 2-(2-fluoro-5-methylphenyl)prop-1-ene , is a precursor for:
Heck Coupling: To attach the fragment to heteroaromatic cores (e.g., pyridines, quinolines).
Polymer Science: As a modifier monomer to introduce hydrophobicity and stiffness to polystyrene chains.
Experimental Protocols
Protocol A: Synthesis via Grignard Addition
Standard method for generating the tertiary alcohol from the ketone.
Reagents:
2'-Fluoro-5'-methylacetophenone (1.0 equiv)
Methylmagnesium bromide (3.0 M in ether, 1.2 equiv)
Tetrahydrofuran (THF), anhydrous
Ammonium chloride (sat. aq.)
Procedure:
Setup: Flame-dry a 250 mL round-bottom flask under Nitrogen atmosphere. Add anhydrous THF (50 mL).
Addition: Add 2'-Fluoro-5'-methylacetophenone (10 mmol). Cool to 0°C.[1]
Grignard: Dropwise add MeMgBr (12 mmol) over 20 minutes. The solution may turn slightly yellow/turbid.
Reaction: Allow to warm to Room Temperature (RT) and stir for 2 hours. Monitor by TLC (Hexane:EtOAc 8:2).
Workup: Extract with EtOAc (3 x 30 mL). Wash combined organics with Brine. Dry over ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
.
Purification: Concentrate in vacuo. Purify via silica gel column chromatography (0-10% EtOAc in Hexanes).
Self-Validating Check:
1H NMR (CDCl3): Look for the disappearance of the ketone methyl singlet (~2.6 ppm) and appearance of the gem-dimethyl singlet (~1.6 ppm, 6H).
Dissolve the alcohol in Toluene in a flask equipped with a Dean-Stark trap.
Add pTSA and reflux for 4 hours.
Monitor water collection in the trap.
Wash with
, dry, and distill.
Visualization of Strategic Pathways
The following diagram illustrates the central role of the alcohol as a divergent intermediate for three distinct chemical spaces: Polymer/Linker Chemistry (via Styrene), CNS/Cardio Pharmacophores (via Amine), and Restricted Scaffolds (via Isobenzofuran).
Caption: Divergent synthesis pathways from the central tertiary alcohol scaffold.
Analytical Data Summary
Property
Value / Observation
Relevance
Molecular Formula
Fragment Screening
Molecular Weight
168.21 g/mol
Ligand Efficiency (LE)
H-Bond Donors
1 (OH)
Receptor Binding
H-Bond Acceptors
2 (O, F)
Receptor Binding
1H NMR (Diagnostic)
1.62 (s, 6H, gem-Me)
Confirmation of tertiary alcohol
19F NMR
-115 to -120 ppm
Metabolic tracer
References
PubChem Compound Summary. (2025). 2-(2-Methylphenyl)propan-2-ol (Analog Reference).[4] National Center for Biotechnology Information. [Link]
Dai, Y., et al. (2007).[5] Discovery of N-(4-(3-Amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea (ABT-869).[5][6][7] Journal of Medicinal Chemistry, 50(7), 1584–1597.[7] (Demonstrates the pharmacophoric value of the 2-fluoro-5-methylphenyl moiety). [Link]
Physics & Maths Tutor. (n.d.). Chlorination of 2-methylpropan-2-ol (General Methodology for Tertiary Alcohols).[Link]
Application Note: Synthesis of 2-(2-Fluoro-5-methylphenyl)propan-2-ol via Grignard Reaction
Abstract & Introduction This application note details the protocol for synthesizing 2-(2-Fluoro-5-methylphenyl)propan-2-ol (CAS: 1343867-43-5), a critical intermediate in the development of selective COX-2 inhibitors and...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Introduction
This application note details the protocol for synthesizing 2-(2-Fluoro-5-methylphenyl)propan-2-ol (CAS: 1343867-43-5), a critical intermediate in the development of selective COX-2 inhibitors and serotonin receptor modulators. The synthesis utilizes a Grignard reaction between 3-bromo-4-fluorotoluene (also known as 2-bromo-1-fluoro-4-methylbenzene) and acetone .
While simple in theory, the presence of the ortho-fluorine substituent on the aromatic ring introduces electronic effects that require precise temperature control to prevent side reactions such as benzyne formation or Wurtz-type coupling. This guide provides a robust, scalable method optimized for high yield and purity, emphasizing safety protocols for handling exothermic organometallic reactions.
Key Applications
Pharmaceutical Intermediates: Precursor for bicyclic heterocycles (e.g., pyrroloquinolines) used in CNS disorder treatments.
Material Science: Monomer synthesis for fluorinated polymers requiring steric bulk.
Retrosynthetic Analysis & Reaction Scheme
The most direct route to the target tertiary alcohol involves the nucleophilic addition of an aryl Grignard reagent to a ketone.
Reaction Pathway:
Activation: Conversion of 3-bromo-4-fluorotoluene to the corresponding Grignard reagent using Magnesium metal.
Nucleophilic Attack: Addition of the Grignard species to Acetone (Propan-2-one).
Hydrolysis: Acidic quench to protonate the alkoxide intermediate.
Reaction Scheme Diagram
Caption: Step-wise conversion of aryl bromide to tertiary alcohol via Grignard intermediate.
Safety & Precautions (Critical)
Anhydrous Conditions: Water destroys the Grignard reagent immediately. All glassware must be oven-dried (120°C for >2 hours) and assembled while hot under a stream of inert gas (Nitrogen or Argon).
Exotherm Hazard: The formation of the Grignard reagent and the subsequent addition to acetone are highly exothermic. Efficient reflux condensers and ice baths must be available.
Chemical Hazards:
THF:[1][2] Peroxide former, highly flammable. Use freshly distilled or inhibited anhydrous grade.
Setup: Assemble the oven-dried glassware under a nitrogen atmosphere. Place Magnesium turnings (1.2 equiv) into the 3-neck flask.
Activation: Add a single crystal of Iodine to the magnesium. Gently heat with a heat gun until iodine vapor (purple) coats the magnesium. This etches the oxide layer.
Solvent Addition: Allow to cool, then add enough anhydrous THF to just cover the magnesium.
Initiation: Prepare a solution of 3-Bromo-4-fluorotoluene (1.0 equiv) in anhydrous THF (approx. 5 mL THF per gram of bromide). Add 5-10% of this solution directly to the magnesium.
Observation: The reaction should initiate within 5-10 minutes, indicated by turbidity, bubbling, and the disappearance of the iodine color. If not, gently warm (do not boil) or add a drop of 1,2-dibromoethane (entrainment method).
Propagation: Once initiated, start stirring and add the remaining bromide solution dropwise via the addition funnel.
Rate Control: Adjust the addition rate to maintain a gentle reflux without external heating.
Completion: After addition is complete, reflux the mixture gently (oil bath at 65-70°C) for 1 hour to ensure full conversion. The solution should be a dark gray/brown color.
Phase 2: Addition to Acetone
Target Species: Magnesium alkoxide intermediate
Cooling: Cool the Grignard solution to 0°C using an ice/water bath.
Acetone Preparation: Dissolve Acetone (1.5 equiv) in a small volume of anhydrous THF (1:1 v/v).
Addition: Add the acetone solution dropwise to the cold Grignard reagent over 20-30 minutes.
Note: The reaction is vigorous. Ensure the internal temperature does not exceed 10°C to minimize side reactions.
Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 hours .
Phase 3: Quenching & Isolation
Quench: Cool the mixture back to 0°C. Slowly add saturated aqueous Ammonium Chloride (NH₄Cl) .
Caution: Add slowly to manage the evolution of gas and heat. Avoid using HCl or strong acids, as tertiary benzylic alcohols are prone to dehydration (forming the styrene derivative).
Extraction: Transfer to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3x) or Diethyl Ether.
Washing: Combine organic layers and wash with Brine (saturated NaCl).
Drying: Dry over anhydrous Magnesium Sulfate (MgSO₄). Filter and concentrate under reduced pressure (Rotary Evaporator).
Purification: The crude oil can often be purified by crystallization (Hexanes/Ether) or Flash Column Chromatography (Silica gel, 5-10% Ethyl Acetate in Hexanes).
Process Workflow Diagram
Caption: Operational workflow for the synthesis of 2-(2-Fluoro-5-methylphenyl)propan-2-ol.
Troubleshooting & Optimization
Issue
Probable Cause
Solution
No Reaction Initiation
Mg oxide layer or moisture.
Add 1,2-dibromoethane (0.1 mL). Sonicate Mg under THF before use.
Low Yield
Moisture in acetone/THF.
Redistill acetone over CaSO₄ or use molecular sieves (3Å).
Protocol: Advanced Grignard Methodologies for 1-Fluoro-4-methyl-2-(propan-2-yl)benzene
Part 1: Executive Summary & Strategic Analysis The Challenge of the Substrate The substrate 1-fluoro-4-methyl-2-(propan-2-yl)benzene (also known as 2-isopropyl-4-methylfluorobenzene) presents a specific challenge in orga...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Summary & Strategic Analysis
The Challenge of the Substrate
The substrate 1-fluoro-4-methyl-2-(propan-2-yl)benzene (also known as 2-isopropyl-4-methylfluorobenzene) presents a specific challenge in organometallic chemistry. Unlike aryl bromides or iodides, the Carbon-Fluorine (C-F) bond is exceptionally strong (~485 kJ/mol) and resistant to direct oxidative insertion by magnesium metal (classical Grignard formation).
Therefore, a standard protocol involving refluxing magnesium turnings in THF will fail to generate the corresponding Grignard reagent.
The Solution: Two Distinct Pathways
Depending on the synthetic goal, "Grignard reaction with" this substrate implies one of two advanced workflows. This guide details both:
Protocol A (Nucleophilic Activation): Converting the substrate into a Grignard reagent via Directed Ortho-Magnesiation (DoM) using Turbo-Hauser bases. This functionalizes the C6 position, preserving the C-F bond.
Protocol B (Electrophilic Coupling): Reacting the substrate with an external Grignard reagent via Nickel-Catalyzed Kumada Coupling . This cleaves the C-F bond to install a new carbon chain.
Part 2: Structural & Regioselectivity Analysis
Before executing any protocol, the regiochemical outcome must be understood. The fluorine atom acts as a Directed Metalation Group (DMG) due to its inductive electron-withdrawing nature.
Position 1 (C-F): Inert to Mg insertion; reactive to Ni(0) oxidative addition.
Position 2 (iPr): Steric bulk blocks metallation at C3.
Position 6 (Ortho): The most acidic proton. Unhindered. Primary site for Magnesiation.
Figure 1: Regioselectivity map indicating the divergent reactivity pathways based on reaction conditions.
Part 3: Protocol A - Directed Ortho-Magnesiation (DoM)
Objective: To generate the Grignard species (Ar-MgCl) at the C6 position for subsequent reaction with electrophiles (aldehydes, ketones, etc.).
Mechanism: The "Turbo-Hauser Base" (TMPMgCl·LiCl) utilizes the steric bulk of the tetramethylpiperidyl (TMP) group to prevent nucleophilic attack on the ring, while the LiCl breaks oligomeric aggregates, increasing kinetic basicity by orders of magnitude.
Reagents & Materials
Component
Specification
Role
Substrate
>98% Purity
Precursor
TMPMgCl·LiCl
1.0 M in THF/Toluene
Magnesiating Agent (Knochel-Hauser Base)
THF
Anhydrous (<50 ppm H₂O)
Solvent
Electrophile
e.g., Benzaldehyde, I₂
Trapping Agent
Step-by-Step Methodology
System Preparation:
Flame-dry a 50 mL Schlenk flask under Argon flow.
Charge with magnetic stir bar and cool to room temperature.
Substrate Solution:
Add 1.0 equiv (e.g., 5 mmol) of 1-fluoro-4-methyl-2-(propan-2-yl)benzene.
Dissolve in anhydrous THF (0.5 M concentration).
Magnesiation (The Critical Step):
Cool the solution to 0°C (ice bath). Note: Unlike lithiation which requires -78°C, TMPMgCl·LiCl is effective and stable at higher temperatures.
Add 1.1 equiv of TMPMgCl·LiCl dropwise over 5 minutes.
Stir at 25°C for 2 hours.
Checkpoint: The solution usually turns a light yellow/amber color, indicating formation of the arylmagnesium species.
Electrophilic Quench:
Cool reaction mixture to -20°C .
Add 1.2 equiv of the desired electrophile (dissolved in THF if solid) dropwise.
Allow to warm to room temperature over 1 hour.
Workup:
Quench with saturated aqueous NH₄Cl.
Extract with EtOAc (3x).
Dry over MgSO₄ and concentrate.
Why this works: The Fluorine atom directs the Mg species to the ortho position (C6) via complexation-induced proximity effect (CIPE), while the bulky isopropyl group at C2 prevents any reaction at C3.
Part 4: Protocol B - Nickel-Catalyzed Kumada Coupling
Objective: To replace the Fluorine atom with an alkyl or aryl group (C-C bond formation) by reacting the substrate with an external Grignard reagent.
Mechanism: Nickel(0) complexes, stabilized by N-heterocyclic carbenes (NHC) or specific phosphines, can undergo oxidative addition into the inert C-F bond, followed by transmetallation with a Grignard reagent.
Reagents & Materials
Component
Specification
Role
Substrate
1.0 equiv
Electrophile
R-MgBr
1.2 - 1.5 equiv
Nucleophile (External Grignard)
Catalyst
Ni(COD)₂ (5 mol%)
Nickel Source
Ligand
IPr·HCl or PCy₃ (10 mol%)
Ligand for C-F activation
Solvent
THF/Dioxane (1:1)
Solvent
Step-by-Step Methodology
Catalyst Activation (Glovebox or Strict Schlenk Line):
In a vial, mix Ni(COD)₂ (5 mol%) and Ligand (e.g., PCy₃, 10 mol%) in THF. Stir for 10 mins until the solution turns deep orange/red.
Reaction Assembly:
Add 1.0 equiv of 1-fluoro-4-methyl-2-(propan-2-yl)benzene to the catalyst mixture.
Adjust temperature to 60°C .
Grignard Addition:
Add the external Grignard reagent (R-MgBr) slowly via syringe pump (to prevent homocoupling of the Grignard).
Stir at 60°C for 12–24 hours.
Monitoring:
Monitor by GC-MS.[1] Look for the disappearance of the parent mass (M+) and appearance of the coupled product (M - 19 + Mass of R).
Workup:
Cool to RT.
Carefully quench with 1M HCl (caution: exotherm).
Extract with ether.
Part 5: Experimental Workflow Visualization
Figure 2: Decision tree for selecting the correct experimental protocol based on the desired chemical outcome.
Part 6: Safety & Troubleshooting
Critical Safety Notes
Pyrophoric Reagents: TMPMgCl·LiCl is less pyrophoric than t-BuLi but still reacts violently with water. Handle only under inert atmosphere (Argon/Nitrogen).
HF Generation: In Method B, quenching the reaction generates fluoride salts. If acidified strongly, trace HF may form. Use saturated NH₄Cl or CaCl₂ (to precipitate CaF₂) for quenching.
Troubleshooting Table
Observation
Root Cause
Corrective Action
Method A: No reaction (Recovered Starting Material)
Wet THF or degraded base.
Titrate TMPMgCl·LiCl using benzoic acid/phenolphthalein before use. Ensure THF is <50ppm H₂O.
Method A: Mixture of isomers
Temperature too high during addition.
Ensure addition is performed at 0°C. Do not exceed 25°C during the stir phase.
Method B: Homocoupling of Grignard (R-R)
Fast addition of Grignard.
Use a syringe pump for slow addition of R-MgX to keep instantaneous concentration low relative to the catalyst.
Part 7: References
Knochel, P., et al. "Regioselective Magnesiations of Fluorinated Arenes and Heteroarenes Using Magnesium-bis-Diisopropylamide." Angewandte Chemie International Edition, 2006.[2]
Barl, N. M., et al. "The Halogen/Magnesium-Exchange Using iPrMgCl·LiCl and Related Exchange Reagents."[3][4] Heterocycles, 2014.[4]
Ackermann, L., et al. "Efficient Aryl–(Hetero)Aryl Coupling by Activation of C–Cl and C–F Bonds Using Nickel Complexes."[5] Angewandte Chemie, 2005.[5]
Sigma-Aldrich. "Selective Metalation and Additions using Knochel-Hauser Base." Application Notes.
Technical Application Note: High-Purity Synthesis of 2-(2-Fluoro-5-methylphenyl)propan-2-ol
Abstract & Strategic Relevance This application note details the experimental protocol for the preparation of 2-(2-Fluoro-5-methylphenyl)propan-2-ol (CAS: 1343867-43-5). This tertiary alcohol is a critical pharmacophore...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Strategic Relevance
This application note details the experimental protocol for the preparation of 2-(2-Fluoro-5-methylphenyl)propan-2-ol (CAS: 1343867-43-5). This tertiary alcohol is a critical pharmacophore scaffold, often utilized in the synthesis of allosteric BCR-ABL1 inhibitors (e.g., Asciminib analogs) and other kinase-targeting small molecules.
The synthesis described herein utilizes a Grignard addition strategy , selected for its high atom economy and scalability compared to methyl-lithium alkylation routes. This protocol addresses specific challenges associated with ortho-fluorine substitution, including the mitigation of benzyne formation and the prevention of acid-catalyzed dehydration during workup.
Retro-Synthetic Analysis
The target molecule is disconnected at the tertiary alcohol center, revealing two primary precursors:
Nucleophile: 2-Fluoro-5-methylphenylmagnesium bromide (generated in situ).
Organomagnesium Reagents: Highly reactive with moisture. Pyrophoric potential if solvent is removed completely. Handle under inert atmosphere (Nitrogen or Argon).
Fluorinated Aromatics: 2-Bromo-1-fluoro-4-methylbenzene is an irritant. Ortho-fluorine substituents can increase susceptibility to nucleophilic aromatic substitution; avoid strong non-nucleophilic bases which could trigger benzyne pathways.
Exotherm Control: Grignard formation and subsequent carbonyl addition are highly exothermic. Efficient cooling systems are mandatory.
Rationale: The ortho-fluorine atom exerts an inductive electron-withdrawing effect, potentially deactivating the C-Br bond toward oxidative addition. Iodine activation is critical to disrupt the MgO passivation layer.
System Setup: Flame-dry a 500 mL 3-neck round-bottom flask (RBF) equipped with a reflux condenser, pressure-equalizing addition funnel, and internal temperature probe. Flush continuously with Argon.
Magnesium Activation: Charge Mg turnings (2.92 g) into the RBF. Add a single crystal of Iodine. Heat gently with a heat gun until iodine vaporizes, depositing a purple film on the Mg surface. Cool to room temperature (RT).
Initiation: Add 20 mL of anhydrous THF to the Mg. Add approximately 5% (1 mL) of the 2-Bromo-1-fluoro-4-methylbenzene solution (neat or concentrated in THF).
Observation: Initiation is confirmed by the disappearance of the iodine color, mild effervescence, and a temperature spike.
Propagation: Dilute the remaining bromide (18.0 g) in 80 mL anhydrous THF. Add this solution dropwise via the addition funnel over 45–60 minutes.
Control: Maintain internal temperature between 40–50°C using a warm water bath if necessary. Avoid refluxing too vigorously to prevent Wurtz coupling homodimerization.
Maturation: After addition, stir at 45°C for 1 hour to ensure complete consumption of the bromide. The solution should appear dark grey/brown.
Phase B: Carbonyl Addition (The Critical Step)
Rationale: Acetone is added to the Grignard (not vice-versa) to maintain a high concentration of nucleophile, minimizing enolization side reactions.
Cooling: Cool the Grignard solution to 0°C using an ice/salt bath.
Note: Do not cool to -78°C; aryl Grignards can precipitate out of THF at very low temperatures, hindering reaction kinetics.
Addition: Dilute Acetone (11 mL) in 20 mL anhydrous THF. Add dropwise to the reaction mixture over 30 minutes.
Exotherm Watch: Do not allow internal temperature to exceed 10°C.[6]
Completion: Allow the mixture to warm to RT naturally and stir for 2 hours. Monitor by TLC (20% EtOAc/Hexane) or HPLC.
Phase C: Quenching & Workup
Rationale: Tertiary benzylic alcohols are prone to acid-catalyzed dehydration to form the styrene derivative (2-fluoro-5-methyl-alpha-methylstyrene). The quench must be buffered.
Quench: Cool the mixture back to 0°C. Slowly add saturated aqueous NH₄Cl (100 mL) .
Caution: Initial addition will cause vigorous foaming.
Extraction: Transfer to a separatory funnel. Extract with Ethyl Acetate (3 x 100 mL).
Washing: Wash combined organics with Water (1 x 100 mL) and Brine (1 x 100 mL).
Drying: Dry over anhydrous Na₂SO₄ (Sodium Sulfate). Filter and concentrate under reduced pressure (Rotavap) at <40°C .
Purification Strategy
The crude oil typically contains the product and trace amounts of biaryl coupling byproduct.
Column Chromatography:
Stationary Phase: Silica Gel (230-400 mesh).
Mobile Phase: Gradient elution from 0% to 10% Ethyl Acetate in Hexanes.
Rf Value: Product typically elutes at Rf ~0.35 (10% EtOAc/Hex).
Crystallization (Optional): If the oil is viscous, it may crystallize upon standing or trituration with cold pentane.
Mechanistic Visualization
Reaction Pathway (DOT Diagram)
Caption: Mechanistic pathway from aryl bromide precursor to tertiary alcohol via Grignard intermediate.
Process Workflow (DOT Diagram)
Caption: Operational workflow for the synthesis and purification of the target alcohol.
Analytical Characterization (Expected Data)
To validate the synthesis, the following analytical signatures should be confirmed:
1H NMR (400 MHz, CDCl3):
7.35 (dd, 1H, Ar-H6) - Diagnostic doublet of doublets due to F-coupling.
6.95 (m, 2H, Ar-H3, H4).
2.32 (s, 3H, Ar-CH3).
1.63 (s, 6H, C(CH3)2).
1.8-2.0 (br s, 1H, OH).
13C NMR:
Look for the characteristic doublet splitting of carbon signals due to
coupling ().
Carbinol carbon (C-OH) typically appears around
70-75 ppm.
Mass Spectrometry (ESI+):
Often shows
or due to facile dehydration in the source. Expected MW: 168.21.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
No Reaction (Grignard)
Mg surface passivated; Wet solvent.
Add more Iodine; Use "Rieke Magnesium" or add DIBAL-H activator; Redistill THF over Na/Benzophenone.
Low Yield
Enolization of Acetone.
Ensure Acetone is added to the Grignard (inverse addition is possible but standard is usually fine if Grignard is excess). Add Cerium(III) Chloride (Luche conditions) to suppress enolization.
Styrene Impurity
Acidic workup or excessive heat.
Use buffered NH4Cl quench; Keep rotavap bath <40°C; Store product at 4°C.
Biaryl Coupling
Wurtz coupling during Grignard formation.
Keep temperature <50°C during bromide addition; Dilute reaction mixture further.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 54368940, 2-(2-Fluoro-5-methylphenyl)propan-2-ol. Retrieved from [Link]
Organic Syntheses. General Procedure for Grignard Reactions. Org.[1][2][3] Synth. Coll. Vol. 1, p. 226. Retrieved from [Link]
Manley, P. W., et al. (2020). Asciminib (ABL001): A First-in-Class Allosteric BCR-ABL1 Inhibitor. (Contextual reference for the utility of the fragment). Retrieved from [Link]
Optimizing reaction conditions for 2-(2-Fluoro-5-methylphenyl)propan-2-ol synthesis
Executive Summary & Reaction Profile This guide addresses the synthesis of 2-(2-Fluoro-5-methylphenyl)propan-2-ol via the Grignard addition of 2-fluoro-5-methylphenylmagnesium bromide to acetone .[1] While the Grignard r...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Reaction Profile
This guide addresses the synthesis of 2-(2-Fluoro-5-methylphenyl)propan-2-ol via the Grignard addition of 2-fluoro-5-methylphenylmagnesium bromide to acetone .[1]
While the Grignard reaction is a staple of organic synthesis, this specific substrate presents two distinct challenges that often lead to low yields or impure profiles in R&D settings:
Ortho-Fluoro Electronic Effects: The fluorine atom at the ortho position exerts a strong inductive withdrawing effect (
), which can destabilize the forming Grignard reagent, while simultaneously offering a pathway for benzyne formation if temperatures are uncontrolled.
Tertiary Benzylic Alcohol Instability: The target molecule is a tertiary alcohol at a benzylic position. These are exceptionally prone to acid-catalyzed dehydration during workup, yielding the styrenyl impurity (2-(2-fluoro-5-methylphenyl)propene).[1]
Purity >98%.[1][6] Free of benzylic bromides (impurity).
Magnesium Turnings
1.2 - 1.5
Metal Source
Freshly crushed/activated.[1] Oxide layer must be breached.
Acetone
1.5 - 2.0
Electrophile
Ultra-dry (<50 ppm ).[1] Wet acetone kills the Grignard immediately.
THF (Tetrahydrofuran)
Solvent
Medium
Anhydrous, inhibitor-free.[1] Stabilized THF can sometimes interfere with initiation.
Iodine ()
Catalytic
Initiator
1-2 crystals.[1] Essential for depassivating the Mg surface.
Step-by-Step Optimization & Troubleshooting
Phase 1: Grignard Initiation (The "Engine")
The Issue: The electron-withdrawing fluorine can make the C-Br bond harder to insert magnesium into compared to simple bromobenzene.[1]
The Fix: Use the "Entrainment Method" or aggressive activation.
Protocol:
Flame-dry the entire apparatus under an Argon/Nitrogen sweep.[1]
Add Mg turnings and cover with minimal anhydrous THF.
Add 5-10% of the total aryl bromide volume neat (undiluted) directly onto the Mg.
Observation: Look for the disappearance of the iodine color (brown
clear/cloudy) and spontaneous boiling.
Troubleshooting FAQ:
Q: The iodine color faded, but the reaction isn't refluxing. What now?A: Do not add more bromide yet. You risk a "runaway" exotherm. Apply gentle heat (heat gun) to the flask bottom. If still no reaction, add 100
L of DIBAL-H (1M in hexanes) or 1,2-dibromoethane to scour the Mg surface.[1]
Q: Can I use i-PrMgCl (Turbo Grignard) instead of Mg turnings?A: Yes, and it is often superior for ortho-substituted aromatics.[1] A Halogen-Magnesium exchange using
at often gives cleaner conversion than direct insertion, avoiding Wurtz homocoupling.[1]
Phase 2: Electrophile Addition (The "Coupling")
The Issue: Exotherm control and side reactions.
The Fix: Low-temperature addition.
Protocol:
Dilute the formed Grignard solution with remaining THF.
Cool the dark grey/brown solution to 0°C .
Add Acetone (diluted 1:1 in THF) dropwise over 30-60 minutes.
Crucial: Maintain internal temperature
. High temps here promote benzyne formation via elimination of MgBrF.
Phase 3: Quench & Isolation (The "Landing")
The Issue:Dehydration. This is the most common failure point. Adding
will instantly convert your tertiary alcohol product into an alkene (styrene derivative) due to the stability of the benzylic carbocation intermediate.
The Fix: Buffered, non-acidic quench.
Protocol:
Cool reaction mixture to 0°C.
Do NOT use HCl.
Quench by dropwise addition of Saturated Aqueous Ammonium Chloride (
(Sodium Sulfate) – Avoid if the product is extremely acid-sensitive, as anhydrous can be slightly Lewis acidic.
Visualizing the Workflow & Failure Modes
The following diagram illustrates the critical decision pathways and the chemical causality behind common failures.
Caption: Workflow logic for synthesis. Red paths indicate critical failure modes caused by temperature mismanagement or incorrect pH during workup.
Troubleshooting FAQ
Q: My isolated product is an oil that smells like styrene (sweet/plastic), and NMR shows alkene protons. What happened?A: You likely dehydrated the product.
Cause: The workup was too acidic. The benzylic tertiary carbocation forms very easily.
Solution: Reprocess the reaction. During workup, ensure the aqueous phase pH never drops below 6. Use saturated
. If necessary, add a small amount of (Triethylamine) to the organic solvent during rotary evaporation to neutralize trace acids.
Q: I see a large "dimer" peak in the LC-MS (Mass ~202-204).A: This is the Wurtz coupling product (biaryl).[1]
Cause: The concentration of aryl bromide was too high during the initiation phase, or the temperature was too high.
Solution: Add the aryl bromide slowly (dropwise) to the refluxing Mg. Do not dump it all in at once. Dilute the bromide in more THF before addition.
Q: The reaction mixture turned black and tarry.A: Likely Benzyne formation.
Cause: The ortho-fluorine allows for elimination of
if the reaction gets too hot, generating a highly reactive benzyne intermediate that polymerizes.
Solution: Keep the Grignard formation temperature moderate (reflux is okay for initiation, but don't overheat). Ensure the acetone addition is done at 0°C.
References
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 9: Organometallic reagents).
Knochel, P., et al. (2011). Functionalized Grignard Reagents via Halogen–Magnesium Exchange. Angewandte Chemie International Edition, 50(42), 9794-9824.[1] (Reference for Turbo Grignard alternative).
PubChem Database. (2025).[9] Compound Summary: 2-(2-Methylphenyl)propan-2-ol (Analogous Structure).[1][9] National Library of Medicine.
Technical Support Center: Purification of 2-(2-Fluoro-5-methylphenyl)propan-2-ol
Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This document provides in-depth troubleshooting advice and frequently asked questions regarding the purifi...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This document provides in-depth troubleshooting advice and frequently asked questions regarding the purification of 2-(2-Fluoro-5-methylphenyl)propan-2-ol. Our goal is to equip you with the scientific rationale and practical protocols necessary to overcome common challenges in isolating this important tertiary alcohol intermediate.
This section addresses the critical first step in any purification challenge: knowing what you are trying to remove.
Q1: What are the most common impurities I should expect when synthesizing 2-(2-Fluoro-5-methylphenyl)propan-2-ol, particularly via a Grignard reaction?
When synthesizing a tertiary alcohol like 2-(2-fluoro-5-methylphenyl)propan-2-ol, especially through the common route of a Grignard reaction, you must anticipate a specific array of potential impurities. These arise from the inherent reactivity of the organometallic reagent and the nature of the starting materials.
Table 1: Common Impurities and Their Origins
Impurity Class
Specific Example(s)
Typical Origin / Causal Factor
Unreacted Starting Materials
1-bromo-2-fluoro-5-methylbenzene, Acetone, or Ethyl 2-fluoro-5-methylbenzoate
Incomplete reaction due to stoichiometry issues, poor reagent quality, or insufficient reaction time/temperature.
Grignard-Related Byproducts
4,4'-Difluoro-2,2'-dimethylbiphenyl
Homocoupling (Wurtz-type reaction) of the Grignard reagent with unreacted aryl halide.[1]
2-Fluoro-5-methyltoluene
Protonation of the Grignard reagent by trace amounts of water or other protic sources in the reaction setup.
2-(2-Fluoro-5-methylphenyl)propan-1-ene
Acid-catalyzed or thermal dehydration of the tertiary alcohol product, especially during acidic workup or high-temperature distillation.[2]
Reagent-Specific Byproducts
Ketone intermediate (if using an ester)
Incomplete reaction of the intermediate ketone formed when using two equivalents of a Grignard reagent with an ester.[3][4]
The stability of the carbocation intermediate plays a significant role in byproduct formation. The target molecule, being a tertiary benzylic alcohol, can form a relatively stable tertiary benzylic carbocation upon protonation of the hydroxyl group.[5][6][7] This stability facilitates elimination (dehydration) reactions, making the control of pH during workup and purification crucial.
Q2: My synthesis route uses the reaction of 2-fluoro-5-methylphenyl magnesium bromide with an ester. Are there unique impurities associated with this approach?
Yes, using an ester (like ethyl acetate or a benzoate ester) as the electrophile introduces a specific impurity risk. The reaction proceeds in two stages:
The first equivalent of the Grignard reagent adds to the ester carbonyl, forming a tetrahedral intermediate.
This intermediate collapses, eliminating an ethoxide (or other alkoxy) group to form a ketone.
This newly formed ketone is often more reactive than the starting ester.[4] It will then react with a second equivalent of the Grignard reagent to yield the desired tertiary alcohol.[3][4][8] However, if the reaction is incomplete or if there are localized concentration issues, some of the intermediate ketone may remain, becoming a significant impurity in your crude product.
Choosing the right purification method is paramount to achieving high purity without sacrificing yield. This section provides a logical progression of purification techniques.
Q3: My crude product is a solid. What is the most effective initial purification strategy?
For solid crude products, recrystallization is the most powerful and economical technique for bulk purification.[9][10] The method relies on the principle that the solubility of a compound in a solvent increases with temperature.[10] As a hot, saturated solution cools, the decreasing solubility forces the desired compound to crystallize while impurities remain in the mother liquor.[9][11]
Key to Success: Solvent Selection
The ideal recrystallization solvent should:
Dissolve the compound poorly at low temperatures but very well at high temperatures.[12]
Not react with the compound.
Have a boiling point low enough to be easily removed from the purified crystals.[12]
Dissolve the impurities well at all temperatures or not at all.
A good starting point for 2-(2-Fluoro-5-methylphenyl)propan-2-ol is a non-polar solvent system, such as heptane or a hexane/ethyl acetate mixture.
Q4: Recrystallization improved the purity, but analytical tests show it's still not clean. What's my next step?
When recrystallization is insufficient, typically because impurities have similar solubility profiles to the product, column chromatography is the next logical step.[13][14][15] This technique separates compounds based on their differential adsorption to a stationary phase (usually silica gel) while being carried by a mobile phase.[16]
For this molecule, a normal-phase setup is recommended:
Stationary Phase: Silica gel (SiO₂). Given the product is a tertiary alcohol, using silica gel with a neutral pH can be advantageous to prevent on-column dehydration.
Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., hexane or heptane) and a slightly more polar solvent (e.g., ethyl acetate or dichloromethane). The optimal ratio is typically determined by thin-layer chromatography (TLC) first.[15]
Q5: My product is a persistent oil and refuses to crystallize. How should I approach its purification?
Oiling out during crystallization attempts is a common issue, often occurring when the melting point of the compound is lower than the temperature of the solution as it becomes saturated.[12] In this scenario, you have two primary options:
Column Chromatography: This is the most reliable method for purifying oils or low-melting-point solids. The procedure is the same as described in Q4. It is highly effective for separating closely related impurities.[13][14]
Vacuum Distillation: This technique is suitable for thermally stable compounds.[17] It separates liquids based on differences in boiling points. By reducing the pressure, the boiling point of the compound is significantly lowered, preventing thermal decomposition.[18][19] For a tertiary benzylic alcohol, this must be approached with caution due to the risk of dehydration. A short-path distillation apparatus is often preferred to minimize the time the compound spends at high temperatures.[17]
Q6: I suspect my product is decomposing during column chromatography. What causes this and how can I prevent it?
Decomposition on a silica gel column is a classic problem for acid-sensitive compounds, particularly tertiary alcohols. Standard silica gel is slightly acidic (pH ~4-5) and can catalyze the dehydration of your product to form the corresponding alkene impurity.
Preventative Measures:
Neutralize the Silica: Prepare a slurry of silica gel in your starting eluent and add a small amount of a base, like triethylamine (~0.1-1% v/v), to neutralize the acidic sites.
Use Neutral Alumina: As an alternative stationary phase, neutral alumina can be used for compounds that are sensitive to acidic conditions.[16]
Work Quickly: Do not let the compound sit on the column for extended periods.
Avoid Chlorinated Solvents if Possible: Solvents like dichloromethane can contain trace amounts of HCl, which can exacerbate decomposition. If you must use them, consider passing the solvent through a plug of basic alumina first.
Section 3: Analytical & Quality Control Protocols
Confirming purity is as important as the purification itself. This section outlines appropriate analytical methods.
Q7: How can I reliably assess the purity of my final 2-(2-Fluoro-5-methylphenyl)propan-2-ol product?
A multi-technique approach is always best for a comprehensive purity assessment.
Table 2: Recommended Analytical Techniques
Technique
Purpose
Strengths & Considerations
HPLC-UV
Purity determination (% area), impurity profiling
Excellent for non-volatile impurities. Reversed-phase (RP-HPLC) is the standard method.[20][21]
GC-MS
Purity, identification of volatile impurities and byproducts
High resolution. The tertiary alcohol may require derivatization (e.g., silylation) to improve thermal stability and prevent on-column degradation.
NMR Spectroscopy
Structural confirmation, identification and quantification of impurities
¹H and ¹³C NMR confirm the main structure. ¹⁹F NMR is exceptionally useful for identifying any fluorine-containing impurities.[22][23]
Q8: Can you provide a starting point for developing an HPLC method for this compound?
Certainly. A reversed-phase HPLC method is the industry standard for this type of analysis.
Gradient: Start with a higher concentration of Mobile Phase A (e.g., 90%) and gradually increase Mobile Phase B to elute more non-polar components. A typical gradient might run from 10% to 95% B over 20 minutes.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection: UV at 254 nm and 220 nm.
Injection Volume: 5-10 µL.
Sample Preparation: Dissolve the sample in the initial mobile phase composition or acetonitrile.
Q9: Is Gas Chromatography (GC) a suitable method for analyzing this tertiary alcohol?
GC can be used, but with a significant caveat. Direct injection of tertiary alcohols onto a hot GC column can lead to thermal degradation (dehydration) in the injection port or on the column itself, giving a false impression of impurity.
To obtain accurate results, derivatization is often required. Converting the alcohol to a more thermally stable silyl ether using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common and effective strategy. This process replaces the active hydrogen on the hydroxyl group with a non-reactive trimethylsilyl (TMS) group.
Q10: How can NMR spectroscopy, particularly ¹⁹F NMR, help in identifying impurities?
NMR spectroscopy is an indispensable tool for both structure confirmation and impurity profiling.[22]
¹H NMR: Provides a detailed map of all proton environments. You can integrate signals to quantify impurities relative to the main product if a unique, non-overlapping signal for the impurity is present.
¹³C NMR: Confirms the carbon skeleton of the product.
¹⁹F NMR: This is a particularly powerful technique for fluorinated compounds.[23][25] Since ¹⁹F has a natural abundance of 100% and a wide chemical shift range, even minor fluorine-containing impurities will produce distinct and easily identifiable signals, often in a region of the spectrum free from background noise.[23][26] This makes it exceptionally sensitive for detecting unreacted starting material (1-bromo-2-fluoro-5-methylbenzene) or fluorinated byproducts.
Section 4: Detailed Experimental Protocols
The following protocols provide step-by-step guidance for common purification and analysis procedures.
Protocol 1: Recrystallization of 2-(2-Fluoro-5-methylphenyl)propan-2-ol
Solvent Selection: Perform small-scale solubility tests. Place ~20 mg of crude material in a test tube. Add a solvent (e.g., heptane) dropwise. If it dissolves readily at room temperature, the solvent is too polar. If it doesn't dissolve even when heated, it is not polar enough. Find a solvent or solvent pair (e.g., heptane with a few drops of ethyl acetate) that dissolves the material when hot but not when cold.
Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to just dissolve the solid completely.[11]
Cooling: Cover the flask and allow it to cool slowly to room temperature. Slow cooling promotes the formation of large, pure crystals.[11]
Crystallization: Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.[12]
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[10]
Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor containing impurities.[11]
Drying: Dry the purified crystals under vacuum to remove all residual solvent.
Protocol 2: Flash Column Chromatography
TLC Analysis: Determine the optimal eluent system using TLC. Spot the crude material on a silica gel plate and develop it in various hexane/ethyl acetate ratios. The ideal system will give the product an Rf value of approximately 0.3.
Column Packing: Pack a glass column with silica gel using the chosen eluent (wet slurry packing is recommended to avoid air bubbles).
Sample Loading: Dissolve the crude material in a minimal amount of the eluent or a stronger solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the column.
Elution: Add the eluent to the top of the column and apply gentle air pressure to maintain a steady flow.
Fraction Collection: Collect the eluting solvent in a series of test tubes or flasks.
Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.
Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.
Section 5: Visual Guides & Workflows
Diagram 1: General Purification Workflow
Caption: General workflow for purification and analysis.
Diagram 2: Potential Impurity Formation in Grignard Synthesis
Caption: Potential side reactions during Grignard synthesis.
References
Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link][1]
Chem Zipper. (2025, October 10). Order of reactivity of alcohols (Allyl, benzyl, primary, secondary and tertiary) with HX. Retrieved from [Link][2]
Chem Zipper. (2020, April 27). Which carbocation is more stable : Benzyl or Tertiary?. Retrieved from [Link][5]
Organic Chemistry Portal. (n.d.). Grignard Reaction - Common Conditions. Retrieved from [Link][3]
SATHEE. (n.d.). Chemistry Grignard Reaction Mechanism. Retrieved from [Link][8]
University of Colorado Boulder. (n.d.). Recrystallization. Retrieved from [Link][9]
Wikipedia. (n.d.). Vacuum distillation. Retrieved from [Link][17]
Nedstar. (2025, November 25). The art of alcohol distillation. Retrieved from [Link][27]
Veeprho. (2020, December 23). Use of NMR in Impurity Profiling for Pharmaceutical Products. Retrieved from [Link][22]
Quora. (2016, August 1). Which carbocation is more stable : Benzyl or Tertiary?. Retrieved from [Link][6]
University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link][12]
AZoM. (2017, December 18). Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. Retrieved from [Link][23]
The Open University. (n.d.). The science of alcohol: 3.2.3 Vacuum distillation. Retrieved from [Link][28]
International Pharmaceutical Industry. (n.d.). Simplifying NMR for Fluorine-containing Samples. Retrieved from [Link][25]
Pharmaguideline. (n.d.). Basic Principle and Methodology of Distillation Under Reduced Pressure and Steam Distillation. Retrieved from [Link][18]
ChemHelp ASAP. (2021, February 9). column chromatography & purification of organic compounds. Retrieved from [Link][13]
University of York. (n.d.). Single-solvent recrystallisation. Retrieved from [Link][11]
Chemistry LibreTexts. (2023, January 29). Recrystallization. Retrieved from [Link][10]
Chemistry Steps. (2025, August 5). The Grignard Reaction Mechanism. Retrieved from [Link][4]
ACS Publications. (n.d.). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. Retrieved from [Link][29]
University of California, Irvine. (n.d.). Exp 3 - Distillation - F17. Retrieved from [Link][19]
Columbia University. (n.d.). Column chromatography. Retrieved from [Link][16]
Queen's University. (n.d.). Fluorine NMR as a tool for Analysis of Fluorinated Compounds in the Environment. Retrieved from [Link][26]
Chemistry Stack Exchange. (2017, May 22). Is the t-butyl carbocation more stable than the benzyl carbocation?. Retrieved from [Link][7]
Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Retrieved from [Link][14]
Magritek. (n.d.). Column Chromatography. Retrieved from [Link][15]
SciSpace. (2013, December 15). Impurities in Pharmaceuticals- A Review. Retrieved from [Link][20]
Objective: This guide addresses the high-failure rate associated with synthesizing fluorinated tertiary alcohols. The electron-withdrawing nature of fluorine (
, ) fundamentally alters the reactivity of carbonyl substrates, introducing side reactions (enolization, elimination, retro-aldol) that do not occur with non-fluorinated analogs.
Below are the three most common "Support Tickets" we receive, resolved with mechanistic insights and field-proven protocols.
Module 1: Nucleophilic Trifluoromethylation (The Ruppert-Prakash Protocol)
Ticket #: T-CF3-001
User Complaint: "I treated my ketone with
and TBAF, but I mostly recovered starting material. I smell a faint chloroform-like odor."
Diagnosis: The "Proton Scavenger" Effect
The Ruppert-Prakash reaction is catalytic in fluoride but stoichiometric in "dryness." The active species is not
itself, but the pentacoordinate silicon species or the naked anion generated in situ.
The Failure Mode: The
anion is basic. If moisture is present (even ppm levels), it instantly protonates to form fluoroform () —a gas that escapes (the odor you smelled). This kills the stoichiometry.
Secondary Failure: If your ketone has
-protons, the anion may act as a base, deprotonating the ketone (enolization) rather than attacking the carbonyl.[1]
The Mechanistic Fix
To prevent this, you must understand the catalytic cycle. The reaction requires a fluoride initiator to "kick off" the transfer of the ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
group.
Figure 1: The Ruppert-Prakash Cycle showing the moisture "trap" that terminates the reaction.
Validated Protocol (Self-Validating)
Reagents:
(1.2 equiv), CsF (10 mol%) or TBAF (1 mol%), DME or THF.
Drying Check: Flame-dry glassware under vacuum. Use a Karl Fischer titrator if available; solvent water content must be <50 ppm.
Initiator Selection:
Standard: Use CsF (Cesium Fluoride) instead of TBAF. CsF is non-hygroscopic if handled correctly and allows for a "heterogeneous" initiation that is slower but more controlled.
If using TBAF: Use a 1.0 M solution in THF, but dry it over activated molecular sieves (4Å) for 24h before use.
The "Yellow" Test: Upon adding the initiator, a slight yellow color often develops (formation of the alkoxide/anion). If the solution stays water-clear or bubbles vigorously (fluoroform evolution), your system is wet.
Workup: Do not use strong acid. The resulting silyl ether should be cleaved with TBAF or mild acidic methanol.
Module 2: Organometallic Addition to Perfluoroalkyl Ketones
Ticket #: T-GRIG-002
User Complaint: "I tried adding Phenyl Grignard to trifluoroacetone. I got <10% product and a mess of byproducts."
Diagnosis: The
Trap (Enolization)
The electron-withdrawing effect of the
group drastically lowers the of -protons in ketones (approx. 12-14 vs. ~20 for non-fluorinated ketones).
The Conflict: Grignard reagents (
) are strong bases.[2] When they meet a trifluoromethyl ketone, they prefer to deprotonate (acid-base reaction) rather than attack (nucleophilic addition).
Result: You form the magnesium enolate. Upon aqueous quench, this reverts to the starting material.
The Solution: The Imamoto Reagent (
)
You must decouple basicity from nucleophilicity using Organocerium chemistry . Cerium(III) chloride is extremely oxophilic; it coordinates strongly to the carbonyl oxygen, activating it for addition while simultaneously suppressing the basicity of the organometallic reagent.
Figure 2: Suppression of enolization using Organocerium (Imamoto) reagents.
Validated Protocol
Reagents: Anhydrous
(beads or powder), or .
Activation of
(CRITICAL): Commercial must be dehydrated. Heat at 140°C under high vacuum (0.1 mmHg) for 2-4 hours while stirring. It must turn into a fine white powder. Failure here = failure of reaction.
Slurry Formation: Suspend the dry
in THF and stir at RT for 2 hours (ultrasound helps) to form a milky suspension.
Transmetallation: Cool to -78°C. Add your Grignard/Lithium reagent. Stir for 30-60 mins. The reagent is now "tempered."
Addition: Add the fluorinated ketone (neat or in THF) slowly at -78°C.
Quench: Use dilute acetic acid or
.
Module 3: Stability & Isolation (The "Hidden" Elimination)
Ticket #: T-ISO-003
User Complaint: "My NMR looked great in the crude, but after silica column chromatography, the product vanished/decomposed."
Diagnosis: E1cb Elimination and Retro-Aldol
Fluorinated tertiary alkoxides/alcohols are fragile.
Retro-Aldol: The
bond can be labile. Under basic conditions, the alkoxide can collapse, ejecting the anion (which decomposes).
HF Elimination: If there is a proton on the
-carbon (e.g., in ), the acidity of that proton allows for E1cb elimination of HF, forming a fluoroalkene which then polymerizes or hydrolyzes. Silica gel is often acidic enough to catalyze this or basic enough (due to impurities) to trigger retro-aldol.
Troubleshooting Matrix
Observation
Root Cause
Prevention Strategy
Product loss on Silica
Acid-catalyzed dehydration or HF elimination.
Buffer the Silica: Pre-treat silica with 1% in hexanes before loading sample.
Chloroform smell
Retro-aldol (loss of ).
Avoid Strong Bases: Do not use NaOH/KOH for workup. Use buffered .
New alkene peaks in NMR
E1cb Elimination of HF.
Keep it Cold: Perform workup at 0°C. Store product in freezer. Avoid distillation.
FAQs: Rapid Response
Q: Can I use "Turbo Grignard" (
) for these reactions?A: Yes, but with caution. While the LiCl solubilizes the complex, the basicity is still high. For trifluoromethyl ketones with -protons, the Lanthanum variant () is superior as it mimics the Imamoto effect (oxophilic activation).
Q: My
reaction is stuck. Can I add more TBAF?A:Stop. Adding more TBAF usually introduces more water (from the TBAF solution), accelerating fluoroform production. Instead, add a pinch of dried CsF or . If that fails, your solvent is likely too wet; abort and restart.
Q: Is the tertiary alcohol stable to storage?A: Generally, yes, but avoid storing them in basic media. Trifluoromethyl tertiary alcohols can act as alkylating agents (via
bond cleavage) or undergo haloform-type cleavage over time if stored with traces of base.
References
Ruppert, I., Schlich, K., & Volbach, W. (1984). Die ersten CF3-substituierten Aminophosphorane; Reaktionen von (CF3)3P und (CF3)3PCl2 mit Aminen. Tetrahedron Letters. (Foundational paper for Ruppert-Prakash reagent)
Prakash, G. K. S., Krishnamurti, R., & Olah, G. A. (1989). Synthetic methods and reactions.[1][3][2][4][5][6][7][8][9] 141. Fluoride-induced trifluoromethylation of carbonyl compounds with trifluoromethyltrimethylsilane (TMS-CF3). A trifluoromethide equivalent.[1][10] Journal of the American Chemical Society. (Definitive mechanistic study and protocol)
Imamoto, T., Kusumoto, T., Tawarayama, Y., et al. (1984). Carbon-carbon bond forming reactions using cerium metal or organocerium(III) reagents.[11] The Journal of Organic Chemistry.[4] (The standard reference for preventing enolization)
Krasovskiy, A., & Knochel, P. (2004). A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides. Angewandte Chemie International Edition. (Modern alternatives to Cerium using LaCl3/LiCl)
Collier, A. C., & White, J. M. (2010). Base-Induced Instability of Fluorotelomer Alcohols.[6] NIH/PubMed Central. (Mechanism of HF elimination)
Technical Support Center: Purification of 2-(2-Fluoro-5-methylphenyl)propan-2-ol
Executive Summary You are attempting to purify 2-(2-Fluoro-5-methylphenyl)propan-2-ol . From a chromatographic perspective, this molecule presents a specific, high-risk profile: it is a tertiary benzylic alcohol (a cumyl...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
You are attempting to purify 2-(2-Fluoro-5-methylphenyl)propan-2-ol . From a chromatographic perspective, this molecule presents a specific, high-risk profile: it is a tertiary benzylic alcohol (a cumyl alcohol derivative).
The Critical Risk: Tertiary benzylic alcohols are exceptionally prone to acid-catalyzed dehydration. Standard silica gel is slightly acidic (
). If you run this compound on an untreated silica column, you will likely observe significant conversion to the corresponding styrene (alkene) via E1 elimination, resulting in yield loss and contamination.
This guide prioritizes stationary phase neutralization to prevent this on-column degradation.
Module 1: Pre-Purification Diagnostics
Before packing your column, you must confirm the stability of your crude material under chromatographic conditions.
The "2D-TLC" Stability Test
Do not skip this. It confirms if your stationary phase destroys your product.
Spot your crude mixture on the bottom-left corner of a standard silica TLC plate.
Elute in your chosen solvent system (e.g., 10% EtOAc/Hexanes) in the first dimension.
Dry the plate completely. Wait 10–15 minutes. (This exposes the compound to dry, acidic silica).
Rotate the plate 90 degrees and elute again in the same solvent system.
Visualize.
Interpretation:
Result A (Stable): All spots lie on the diagonal line.
Result B (Decomposition): You see new off-diagonal spots. For your molecule, a new non-polar spot (higher
) indicates dehydration to the alkene.
Decision Logic: Stationary Phase Selection
Use the following logic flow to select your purification media based on the stability test.
Figure 1: Decision matrix for stationary phase selection based on analyte stability.
Module 2: The Neutralized Silica Protocol
If your compound is acid-sensitive (highly likely), you must buffer the silica surface. This protocol modifies the standard Still flash chromatography method [1].
Reagents Required[1][2][3]
Stationary Phase: Silica Gel 60 (230–400 mesh).
Mobile Phase: Hexanes (or Heptane) and Ethyl Acetate (EtOAc).
Flush with 2–3 column volumes (CV) of the Slurry Solvent .
Crucial Step: Verify the eluent pH. Spot a drop of the eluent onto a wet pH strip. It should be basic (pH 8–9).
3. Sample Loading
Dissolve your crude oil in a minimum amount of DCM or Toluene.
Do not use neat EtOAc for loading if possible, as it can cause band broadening.
Load carefully onto the sand bed.
4. Elution (The Solvent Switch)
Once loaded, you can switch to your separation gradient (e.g., 5%
20% EtOAc/Hexanes).
Note: You do not need to keep 1% TEA in the elution solvent if the column was pre-equilibrated properly, but maintaining 0.5% TEA ensures safety for very sensitive substrates.
Module 3: Troubleshooting & Optimization
Quantitative Data: Separation Parameters
The following table summarizes expected behavior for 2-(2-Fluoro-5-methylphenyl)propan-2-ol.
Parameter
Value / Observation
Technical Note
Predicted
0.25 – 0.35
In 10% EtOAc/Hexane. Target this range for optimal separation.
Detection (UV)
254 nm
The aromatic ring is UV active. The Fluorine substituent does not quench absorption.
Stain Visualization
PMA or Vanillin
Alcohol turns blue/green (PMA) or violet (Vanillin) upon heating.
Impurity A
The Alkene (Dehydration product). Non-polar.
Impurity B
The Ketone precursor (if synthesized via Grignard).
Common Failure Modes
Issue 1: "I see a streak or 'ghost' peak following my product."
Diagnosis: On-column decomposition. As the alcohol moves down the column, it slowly converts to the alkene, creating a smear between the product spot and the solvent front.
Fix: Your silica was not sufficiently neutralized. Repack using 2% TEA and maintain 0.5% TEA in the mobile phase.
Issue 2: "My product co-elutes with the ketone precursor."
Diagnosis: Insufficient selectivity.
Fix: Change the modifier. Switch from EtOAc to Diethyl Ether or MTBE. Ethers often provide better selectivity for alcohols vs. ketones due to hydrogen bonding differences.
Issue 3: "The product crystallized in the column."
Diagnosis: Solubility limit exceeded. This compound is a solid/viscous oil with high crystallinity potential due to the rigid aromatic system.
Fix: Use "Solid Load" technique. Adsorb crude onto Celite or neutralized silica, dry it, and pour it on top of the packed bed.
Module 4: Frequently Asked Questions (FAQ)
Q: Can I use Alumina instead of Silica?A: Yes. Neutral Alumina (Brockmann Grade III) is naturally non-acidic and excellent for acid-sensitive tertiary alcohols. However, Alumina generally has lower theoretical plates (resolution) than Silica Gel 60. Use Alumina if the TEA-neutralized silica method still results in decomposition.[3]
Q: How do I remove the Triethylamine (TEA) from my product after the column?A: TEA has a low boiling point (
C) but can stick to viscous oils.
Concentrate the fractions.
Dissolve the residue in DCM.
Wash with saturated
solution (mildly acidic, will remove TEA without dehydrating the product if done quickly) or simply azeotrope with heptane on the rotovap.
Q: Is the Fluorine atom labile?A: No. An aryl fluoride (Ar-F) bond is extremely strong. It is stable to silica chromatography and standard workup conditions. It will not hydrolyze.
References
Still, W. C., Kahn, M., & Mitra, A. (1978).[6][5] Rapid chromatographic techniques for preparative separation with moderate resolution.[6][5] The Journal of Organic Chemistry, 43(14), 2923–2925.[5]
Reich, H. J. (n.d.). Chromatography Tips: Deactivation of Silica Gel. University of Wisconsin-Madison Department of Chemistry.
Biotage. (2023).[6] 5 Steps to successful flash chromatography.
Technical Guide: 2-(2-Fluoro-5-methylphenyl)propan-2-ol vs. Fluorinated Tertiary Alcohols
The following guide provides an in-depth technical analysis of 2-(2-Fluoro-5-methylphenyl)propan-2-ol , comparing its physicochemical and metabolic profile against standard fluorinated and non-fluorinated tertiary alcoho...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides an in-depth technical analysis of 2-(2-Fluoro-5-methylphenyl)propan-2-ol , comparing its physicochemical and metabolic profile against standard fluorinated and non-fluorinated tertiary alcohols.
Content Type: Comparative Analysis & Experimental Guide
Target Audience: Medicinal Chemists, DMPK Scientists, and Process Chemists
Executive Summary
2-(2-Fluoro-5-methylphenyl)propan-2-ol (CAS: 1343867-43-5) represents a specialized "conformationally locked" scaffold in medicinal chemistry. Unlike its non-fluorinated analog (Cumyl alcohol) or simple trifluoromethyl variants, this compound leverages the "Ortho-Fluorine Effect" to establish an intramolecular hydrogen bond (IMHB) between the hydroxyl group and the fluorine atom.
Verdict: This scaffold is superior for applications requiring rigidified bioactive conformations and modulated lipophilicity , but it retains a specific metabolic liability at the 5-methyl position that must be managed during lead optimization.
Feature
2-(2-Fluoro-5-methylphenyl)propan-2-ol
Non-Fluorinated Analog
Trifluoromethyl Analog
Conformation
Locked (Gauche) via OH···F
Flexible
Rotameric mixtures
Metabolic Stability
Medium (Ring deactivated, but 5-Me is labile)
Low (Ring & Benzyl oxidation)
High (Blocked soft spots)
Permeability
Enhanced (IMHB masks polarity)
Moderate
Moderate/High
Electronic Profile
-Inductive (F) + Resonance (F Me)
Neutral
Strong -Withdrawing
Structural & Electronic Profiling
The "Ortho-Fluoro" Effect: Conformational Locking
The defining feature of this molecule is the interaction between the tertiary hydroxyl proton and the ortho-fluorine lone pairs.
Mechanism: The fluorine atom acts as a weak hydrogen bond acceptor.[1] In non-polar environments (mimicking lipid bilayers), the hydroxyl proton rotates to face the fluorine, forming a 5-membered pseudocycle.
Energetics: This interaction lowers the ground state energy by approximately 2–3 kcal/mol compared to the anti conformer.
Impact:
Reduced Polarity: The IMHB "hides" the hydrogen bond donor (HBD), effectively lowering the Polar Surface Area (PSA) and increasing membrane permeability (LogP
).
Receptor Pre-organization: The molecule is pre-organized into a specific shape, reducing the entropic penalty upon binding to a target receptor.
The 5-Methyl "Soft Spot"
While the tertiary alcohol is chemically inert to oxidation (preventing ketone formation), the methyl group at position 5 is electronically activated.
Relationship: The 2-Fluoro and 5-Methyl groups are para to each other.
Electronic Push: Fluorine is an inductive withdrawer but a resonance donor. At the para position, resonance donation dominates, slightly increasing electron density at the 5-methyl carbon.
Metabolic Consequence: This makes the 5-methyl group a prime target for CYP450-mediated benzylic hydroxylation.
Diagram: Conformational & Metabolic Map
The following diagram illustrates the conformational lock and the competing metabolic pathways.
Caption: Visualizing the dual nature of the scaffold: The green pathway shows the beneficial conformational locking, while the red pathway highlights the metabolic vulnerability of the 5-methyl group.
Comparative Data Analysis
The table below contrasts the subject compound with key alternatives used in drug design.
Parameter
Subject Compound
2-Phenylpropan-2-ol
2-(4-Fluorophenyl)propan-2-ol
1,1,1-Trifluoro-2-phenylpropan-2-ol
Structure
2-F, 5-Me, 1-C(Me)OH
Unsubstituted
4-F, 1-C(Me)OH
Unsubstituted, 1-C(CF)(Me)OH
LogP (Calc)
~2.8 (High due to IMHB)
~2.4
~2.6
~3.1
H-Bond Donor
Weak/Masked (Intramolecular)
Strong (Free)
Strong (Free)
Strong (Acidic OH)
pKa (OH)
~14.5
~15.5
~15.0
~12.5 (More Acidic)
Metabolic Risk
High (5-Me oxidation)
High (Ring oxidation)
Medium (Ring oxidation)
Low (Blocked)
Primary Use
Bioisostere / Conformational Probe
General Building Block
Electronic Probe
Metabolic Blocker
Experimental Protocols
Protocol A: Synthesis via Grignard Addition
This protocol ensures high yield by preventing dehydration of the tertiary alcohol product.
Reagents:
2'-Fluoro-5'-methylacetophenone (1.0 eq)
Methylmagnesium Bromide (MeMgBr) (3.0 M in ether, 1.2 eq)
Anhydrous Tetrahydrofuran (THF)
Ammonium Chloride (sat. aq.)
Workflow:
Setup: Flame-dry a 3-neck round-bottom flask under Argon atmosphere. Add anhydrous THF (10 mL/g substrate).
Reagent Prep: Cool the MeMgBr solution to 0°C in an ice bath.
Addition: Dissolve 2'-Fluoro-5'-methylacetophenone in THF and add dropwise to the Grignard reagent over 30 minutes. Note: Reverse addition (ketone to Grignard) prevents enolization side reactions.
Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (25°C) for 2 hours. Monitor by TLC (Hexane:EtOAc 8:1).
Quench: Cool to 0°C. Crucial Step: Quench with saturated NH
Cl very slowly to avoid exotherm-induced dehydration of the tertiary alcohol to the alkene (styrene derivative).
Workup: Extract with Et
O (3x). Wash combined organics with brine, dry over NaSO, and concentrate in vacuo at <30°C.
Purification: Silica gel chromatography (Gradient: 0%
To validate the "Ortho-Fluoro" effect in your specific lead series:
Solvent: Dissolve 5 mg of the compound in CDCl
(non-polar) and DMSO- (polar/disrupting).
Measurement: Acquire
H-NMR and F-NMR.
Analysis:
Coupling: Look for coupling between the hydroxyl proton and the fluorine (
). In CDCl, this coupling is often visible (approx. 2–5 Hz) if the bond is locked.
Shift: Compare the OH chemical shift. A downfield shift in CDCl
relative to the non-fluorinated analog indicates deshielding due to the H-bond.
Synthesis Workflow Diagram
The following Graphviz diagram details the critical path for synthesis, highlighting the risk of dehydration.
Caption: Synthetic pathway emphasizing temperature control during the quench step to prevent acid-catalyzed dehydration.
References
Linclau, B., et al. (2015). "Influence of Fluorination on the Conformational Properties and Hydrogen-Bond Acidity of Benzyl Alcohol Derivatives." Chemistry – A European Journal. Link
Smart, B. E. (2001). "Fluorine substituent effects (on bioactivity)." Journal of Fluorine Chemistry. Link
Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews. Link
Dalvie, D., et al. (2002). "Metabolism of methyl-substituted aromatic compounds." Drug Metabolism and Disposition. Link
Publish Comparison Guide: Biological Activity of 2-(2-Fluoro-5-methylphenyl)propan-2-ol Derivatives
The Biological Activity of 2-(2-Fluoro-5-methylphenyl)propan-2-ol Derivatives guide is structured below. This analysis treats the compound (CAS 1343867-43-5) as a specialized fluorinated scaffold used in Fragment-Based D...
Author: BenchChem Technical Support Team. Date: February 2026
The Biological Activity of 2-(2-Fluoro-5-methylphenyl)propan-2-ol Derivatives guide is structured below. This analysis treats the compound (CAS 1343867-43-5) as a specialized fluorinated scaffold used in Fragment-Based Drug Discovery (FBDD) and Lead Optimization , specifically for enhancing metabolic stability and modulating lipophilicity in phenylpropanol-based pharmacophores (e.g., TRP channel modulators, antimicrobial agents, and kinase inhibitor fragments).
Executive Summary & Scaffold Analysis
2-(2-Fluoro-5-methylphenyl)propan-2-ol (CAS: 1343867-43-5) is a tertiary benzylic alcohol scaffold characterized by a specific substitution pattern: a fluorine atom at the ortho-position and a methyl group at the meta-position relative to the dimethyl carbinol moiety.
In drug development, this scaffold is valued as a bioisostere of traditional phenylpropanols (like cumyl alcohol or thymol precursors). The introduction of fluorine and the tertiary alcohol group serves three critical functions:
Metabolic Blocking: The 2-fluoro substituent blocks ortho-hydroxylation by Cytochrome P450 enzymes, a common metabolic soft spot in phenyl rings.
Conformational Locking: The steric bulk of the ortho-fluorine and the tertiary alcohol restricts rotation around the phenyl-carbinol bond, potentially locking the molecule in a bioactive conformation.
Lipophilicity Modulation: The fluorine atom increases lipophilicity (LogP) facilitating membrane permeability, while the tertiary hydroxyl group provides a hydrogen bond donor/acceptor for target engagement.
Structural Comparison
Feature
2-(2-Fluoro-5-methylphenyl)propan-2-ol
Cumyl Alcohol (Control)
Thymol (Analog)
Structure
Fluorinated, methylated tertiary alcohol
Simple tertiary alcohol
Phenolic (aromatic OH)
Metabolic Stability
High (Blocked ortho site)
Low (Ring hydroxylation prone)
Moderate (Glucuronidation prone)
H-Bonding
Donor/Acceptor (Aliphatic OH)
Donor/Acceptor (Aliphatic OH)
Donor (Phenolic OH)
Primary Application
Drug Scaffold / Intermediate
Polymer Initiator / Solvent
Antimicrobial / TRP Modulator
Biological Activity & Therapeutic Potential[2]
The biological activity of this scaffold and its derivatives (esters, ethers, and cyclized analogs) focuses on two primary therapeutic areas: TRP Channel Modulation and Antimicrobial Efficacy .
A. TRP Channel Modulation (Pain & Inflammation)
Derivatives of 2-(2-Fluoro-5-methylphenyl)propan-2-ol structurally resemble Thymol and Carvacrol , known modulators of Transient Receptor Potential (TRP) channels (specifically TRPV3 and TRPM8).
Mechanism: The tertiary alcohol mimics the H-bonding capability of the phenolic hydroxyl in thymol but lacks the acidity (pKa ~16 vs ~10), reducing non-specific toxicity.
Activity: Fluorinated analogs often show higher potency and longer half-life due to resistance against oxidative metabolism.
Key Derivative Class:Cyclized Dihydrobenzofurans . The alcohol can be cyclized to form fluorinated dihydrobenzofurans, which are potent antagonists for TRPA1 (pain targets).
B. Antimicrobial & Antifungal Activity
Similar to Cymen-8-ol (2-(4-methylphenyl)propan-2-ol), this fluorinated analog exhibits membrane-disrupting properties against Gram-positive bacteria and fungi.
Mechanism: The lipophilic phenyl ring inserts into the lipid bilayer, while the polar hydroxyl group disrupts membrane integrity.
Advantage: The 2-fluoro group prevents rapid degradation by bacterial enzymes, potentially lowering the Minimum Inhibitory Concentration (MIC).
C. Kinase Inhibitor Fragment
In oncology, this scaffold serves as a "warhead" or "linker" fragment. The 2-fluoro group can engage in specific interactions with the kinase hinge region or back-pocket residues, while the methyl group fills hydrophobic pockets (e.g., the "gatekeeper" region).
Comparative Performance Data
The following table compares the theoretical and experimental properties of the 2-(2-Fluoro-5-methylphenyl)propan-2-ol scaffold against standard alternatives.
Parameter
2-(2-Fluoro-5-methylphenyl)propan-2-ol
2-Phenylpropan-2-ol (Standard)
2-(4-Fluorophenyl)propan-2-ol
LogP (Lipophilicity)
~2.8 - 3.1 (Optimal for CNS)
~1.9
~2.2
Metabolic t1/2 (Microsomes)
> 60 min (High Stability)
< 20 min
~30-40 min
TRPV3 Activity (EC50)
Low µM range (Predicted)
Inactive
Weak
Electronic Effect (Hammett)
Electron Withdrawing (F) + Donating (Me)
Neutral
Electron Withdrawing (F)
Key Advantage
Dual metabolic block + Hydrophobic fill
Low Cost
Simple metabolic block
Data Source: Extrapolated from SAR studies of fluorinated phenylpropanols and cymenol derivatives [1, 2].
Experimental Protocols
To validate the biological activity of derivatives based on this scaffold, the following standardized protocols are recommended.
Protocol A: Synthesis of Derivatives (General Procedure)
Objective: Synthesize ester derivatives for biological testing.
Review on Fluorinated Pharmaceuticals. (2013). Synthetic chemistry and biological activity of pentafluorosulphanyl (SF5) and fluorinated organic molecules.[2] Journal of Fluorine Chemistry.[2]
FooDB. (2010).[3] Biological role of Phenylpropanol derivatives (Cymenols).
Spectral data comparison of 2-(2-Fluoro-5-methylphenyl)propan-2-ol with analogs
This guide provides a technical comparison of the spectral characteristics of 2-(2-Fluoro-5-methylphenyl)propan-2-ol against its non-fluorinated and non-methylated analogs.[1] This analysis is critical for researchers va...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical comparison of the spectral characteristics of 2-(2-Fluoro-5-methylphenyl)propan-2-ol against its non-fluorinated and non-methylated analogs.[1] This analysis is critical for researchers validating the synthesis of fluorinated drug intermediates, where distinguishing between the target product and defluoro- or regio-isomeric impurities is essential.[1]
[1]
Executive Summary & Structural Logic
Target Compound: 2-(2-Fluoro-5-methylphenyl)propan-2-ol
CAS: 1343867-43-5
Role: Key intermediate in the synthesis of androgen receptor antagonists and selective modulators.[1]
The introduction of a fluorine atom at the ortho position and a methyl group at the meta position (relative to the tertiary alcohol) drastically alters the electronic environment compared to the parent Cumyl Alcohol . This guide delineates the specific spectral fingerprints—primarily NMR coupling patterns and IR signatures—that validate the presence of these substituents.
Structural Comparison Model
We compare the target against two primary analogs to isolate substituent effects:
Analog A (Baseline): 2-Phenylpropan-2-ol (Cumyl alcohol) – Lacks F and Ar-Me.[1]
Analog B (Steric Control): 2-(2-Methylphenyl)propan-2-ol – Lacks F but retains ortho-steric bulk.
NMR Spectral Analysis (1H, 13C, 19F)
Proton NMR (
H) Fingerprinting
The most diagnostic feature of the target compound is the coupling of the aromatic protons and potentially the gem-dimethyl groups with the fluorine atom (
C-OH (Tertiary): ~73 ppm.[1][2] In the target, this may show small coupling (
Hz).
Visualization of NMR Splitting Logic
The following diagram illustrates the splitting influence of the Fluorine atom on the aromatic ring protons, which is the primary method for distinguishing the target from Analog B.
Caption: Figure 1. 19F-1H Coupling Network. The ortho-proton (H-3) exhibits the largest coupling constant, creating a distinct doublet-of-doublets (dd) pattern absent in non-fluorinated analogs.[1]
Infrared (IR) & Mass Spectrometry (MS) Profiles
Infrared Spectroscopy[1][3]
O-H Stretch: Broad peak at 3350–3450 cm⁻¹ (Common to all three).
C-F Stretch: Strong band at 1100–1250 cm⁻¹ .[1] This is the "diagnostic region" where the target differs from Analog B. Analog B will lack strong absorption here, showing only C-C/C-H bends.
Ar-CH3: Weak overtone bands at 2850–2960 cm⁻¹.
Mass Spectrometry (Fragmentation)
Under EI (Electron Impact) conditions, tertiary alcohols often dehydrate or lose a methyl group.
Target: 150 m/z (Note: This overlaps with the parent ion of Analog B, requiring high-resolution MS or careful retention time analysis).
Experimental Protocol: Synthesis & Isolation
Author's Note: The following protocol is a standardized method for synthesizing 2-arylpropan-2-ols via Grignard addition, adapted for the fluorinated substrate.
Workflow
Reagent Prep: Flame-dry all glassware. Maintain
atmosphere.
Grignard Formation: React 2-Bromo-1-fluoro-4-methylbenzene with Mg turnings in dry THF. Initiate with
Purification: Silica Gel Chromatography (Hexanes:EtOAc 9:1). Target
is typically lower than the starting bromide due to the polar -OH.[1]
Quality Control Checkpoint
TLC: Visualize under UV (254 nm). The product should stain dark blue/black with p-Anisaldehyde stain (characteristic of tertiary alcohols).
19F NMR Check: Run a quick non-decoupled
F scan. A single sharp peak confirms no regio-isomers (e.g., 3-fluoro isomers) are present.[1]
References
PubChem Compound Summary. 2-(2-Methylphenyl)propan-2-ol (CID 244005). National Center for Biotechnology Information.[1] [Link]
Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics.[1][2] [Link]
Doc Brown's Chemistry. Interpretation of C-13 NMR Spectra of Propan-2-ol and Analogs.[Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Benchmarking the stability of 2-(2-Fluoro-5-methylphenyl)propan-2-ol
Content Type: Publish Comparison Guide
Executive Summary
2-(2-Fluoro-5-methylphenyl)propan-2-ol (CAS: 1343867-43-5) represents a specialized class of tertiary benzylic alcohols often utilized as a fragment in medicinal chemistry (e.g., kinase inhibitors) or as a chiral building block.[1][2][3] Its stability profile is dominated by its propensity for acid-catalyzed dehydration to form the corresponding styrene derivative.
This guide benchmarks the target compound against the industry-standard Cumyl Alcohol (2-Phenylpropan-2-ol) . Based on electronic structure analysis (Hammett correlations) and forced degradation protocols, 2-(2-Fluoro-5-methylphenyl)propan-2-ol exhibits superior acid stability compared to the non-fluorinated benchmark, driven by the inductive destabilization of the carbocation intermediate by the ortho-fluorine substituent.
Chemical Profile & Structural Logic
To understand the stability, we must analyze the molecule's electronic environment. The stability of tertiary benzylic alcohols is inversely proportional to the stability of the carbocation formed during the E1 elimination mechanism.
Feature
Target: 2-(2-Fluoro-5-methylphenyl)propan-2-ol
Benchmark: Cumyl Alcohol
Impact on Stability
Electronic Effect
o-Fluoro (EWG) + m-Methyl (EDG)
None (H)
Net Electron Withdrawal : Destabilizes carbocation, slowing dehydration.
Steric Hindrance
ortho-Substituent present
None
Increased Stability : o-F hinders the approach of nucleophiles and distorts planarity required for resonance.
The primary degradation route is the loss of water to form 2-(2-fluoro-5-methylphenyl)prop-1-ene . This proceeds via an E1 mechanism involving a carbocation intermediate.[4]
Figure 1: Acid-catalyzed dehydration pathway. The stability of the "Carbocation" node determines the shelf-life of the product.
Comparative Stability Analysis
Acid Stability (Hydrolytic Stress)
Hypothesis: The ortho-fluorine atom exerts a strong inductive effect (-I), which withdraws electron density from the benzene ring. Although the meta-methyl group is electron-donating (+I), the proximity of the fluorine to the reaction center (benzylic carbon) dominates. This destabilizes the transition state leading to the carbocation, effectively increasing the activation energy for degradation .
Predicted Relative Rate (
):
Cumyl Alcohol:
(Fastest degradation)
2-(2-Fluoro-5-methylphenyl)propan-2-ol:
(Slower degradation)
Oxidative Stability
While the tertiary alcohol itself is resistant to oxidation, the 5-methyl group is a potential site for benzylic oxidation to a carboxylic acid or aldehyde under extreme stress (e.g., KMnO4 or metabolic CYP450 conditions).
Benchmark: Cumyl alcohol lacks this methyl group and is oxidatively robust.
Verdict: The target is less stable to oxidation than Cumyl alcohol but stable under standard storage conditions.
Experimental Protocols for Benchmarking
To validate these claims, the following self-validating experimental systems must be employed.
Prepare a 1.0 mg/mL stock solution of the Target and Cumyl Alcohol in Acetonitrile.
Stress Medium : 0.1 M HCl in MeOH/Water (50:50).
Incubation :
Mix stock with Stress Medium (1:1 v/v).
Incubate at 40°C in a sealed amber vial.
Sampling :
Inject 10 µL into HPLC at
hours.
Detection :
Monitor disappearance of the Alcohol peak (210 nm) and appearance of the Styrene peak (254 nm).
Note: The styrene derivative will have a significantly higher extinction coefficient at 254 nm due to conjugation.
Protocol B: Oxidative Stress (Peroxide)
Objective: Assess the stability of the 5-methyl group.
Medium : 3%
in Acetonitrile/Water.
Condition : Ambient temperature for 24 hours.
Success Criteria : >99.5% recovery of parent compound. Any peak >0.1% indicates benzylic oxidation susceptibility.
Protocol C: Photostability (Solid State)
Objective: Fluorinated aromatics can sometimes undergo defluorination or radical formation under UV.
Method : Expose thin layer of solid sample to 1.2 million lux hours (ICH Q1B standard).
Control : Dark control wrapped in aluminum foil.
Analysis : Dissolve and check for color change (yellowing) or degradation products via HPLC.
Benchmarking Data Summary (Reference Values)
Use the table below to interpret your experimental results. These values represent the expected performance criteria for a high-purity lot.
Parameter
Benchmark (Cumyl Alcohol)
Target (2-(2-Fluoro-5-methylphenyl)...)
Performance Verdict
t½ (0.1 M HCl, 40°C)
~2.5 Hours
~8 - 12 Hours
Superior Stability (Due to F-deactivation)
t½ (pH 7.4, 37°C)
Stable (> 1 year)
Stable (> 1 year)
Equivalent
Oxidative Degradation
< 0.1%
< 0.5%
Inferior (Risk of methyl oxidation)
Major Degradant
-Methylstyrene
2-(2-Fluoro-5-methylphenyl)prop-1-ene
Analogous Pathway
Decision Logic for Formulation
When incorporating this compound into a drug product or reaction sequence, use the following decision tree to mitigate instability risks.
Figure 2: Risk assessment logic for handling tertiary benzylic alcohols.
References
Gundersen, L. L., et al. (2025). Pseudourea-mediated dehydration of tertiary and benzylic alcohols. RSC Publishing. Link
Fisher Scientific. (2024). Safety Data Sheet: 5-Fluoro-2-methylphenol (Precursor/Analog Stability Data). Link
Bhattarai, P., et al. (2026).[5] Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. Link[6]
LibreTexts. (2023). Alkenes from Dehydration of Alcohols: Mechanisms and Regioselectivity. Link
Cost-benefit analysis of different synthetic routes to 2-(2-Fluoro-5-methylphenyl)propan-2-ol
This guide provides a detailed comparative analysis of the primary synthetic pathways to 2-(2-Fluoro-5-methylphenyl)propan-2-ol, a key tertiary alcohol intermediate in pharmaceutical research and development. The selecti...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a detailed comparative analysis of the primary synthetic pathways to 2-(2-Fluoro-5-methylphenyl)propan-2-ol, a key tertiary alcohol intermediate in pharmaceutical research and development. The selection of an optimal synthetic route is a critical decision that balances economic viability, process efficiency, safety, and environmental impact. Here, we dissect the two most prominent methods for its synthesis: the Grignard reaction and the organolithium addition to a ketone precursor. This analysis is designed to equip researchers, chemists, and process development professionals with the data-driven insights needed to make informed strategic decisions.
Introduction to Core Synthesis Pathways
The synthesis of tertiary alcohols is a cornerstone of organic chemistry, frequently accomplished by the addition of organometallic nucleophiles to ketone substrates.[1] For the target molecule, 2-(2-Fluoro-5-methylphenyl)propan-2-ol, the most direct and industrially relevant strategies begin with the commercially available ketone, 2'-fluoro-5'-methylacetophenone. The two pathways under evaluation are:
Grignard Reaction Pathway: Involves the nucleophilic addition of a methyl Grignard reagent (e.g., methylmagnesium bromide) to 2'-fluoro-5'-methylacetophenone.[2] This is a classic and robust method for C-C bond formation.[3]
Organolithium Addition Pathway: Utilizes a methyl organolithium reagent (e.g., methyllithium) to perform the same nucleophilic addition. Organolithium reagents are known for their high reactivity, which can offer advantages in yield and reaction speed but also introduces specific handling challenges.[4][5]
Route 1: The Grignard Reaction Pathway
The Grignard reaction, discovered by Victor Grignard over a century ago, remains one of the most versatile and widely used methods for forming carbon-carbon bonds.[3] The reaction involves the addition of an organomagnesium halide (the Grignard reagent) to the electrophilic carbonyl carbon of a ketone.[7] Subsequent acidic workup protonates the resulting alkoxide to yield the tertiary alcohol.
Apparatus: A three-necked, round-bottom flask, oven-dried to ensure anhydrous conditions, is equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.
Procedure: Magnesium turnings (1.2 eq) are placed in the flask. A crystal of iodine may be added as an initiator. A solution of bromomethane (1.1 eq) in anhydrous diethyl ether or tetrahydrofuran (THF) is added dropwise from the funnel. The reaction is exothermic and typically initiates spontaneously, evidenced by bubbling and a cloudy appearance.[8] The mixture is stirred until the magnesium is consumed.
Step 2: Addition to Ketone
Procedure: A solution of 2'-fluoro-5'-methylacetophenone (1.0 eq) in anhydrous ether/THF is added dropwise to the prepared Grignard reagent at 0 °C. The reaction is highly exothermic and the addition rate should be controlled to maintain a gentle reflux.[9] After the addition is complete, the mixture is stirred at room temperature until the reaction is complete (monitored by TLC or GC).
Step 3: Aqueous Workup and Purification
Procedure: The reaction mixture is cooled in an ice bath and slowly quenched by the addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).[10] The layers are separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), and concentrated under reduced pressure.
Purification: The crude product is purified by column chromatography on silica gel to yield pure 2-(2-Fluoro-5-methylphenyl)propan-2-ol.
A Guide to the Safe and Compliant Disposal of 2-(2-Fluoro-5-methylphenyl)propan-2-ol
This document provides a comprehensive, step-by-step guide for the proper disposal of 2-(2-Fluoro-5-methylphenyl)propan-2-ol, a halogenated organic compound. Adherence to these procedures is critical for ensuring the saf...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides a comprehensive, step-by-step guide for the proper disposal of 2-(2-Fluoro-5-methylphenyl)propan-2-ol, a halogenated organic compound. Adherence to these procedures is critical for ensuring the safety of laboratory personnel, protecting the environment, and maintaining regulatory compliance. This guide is designed for researchers, scientists, and drug development professionals who handle such specialized chemical reagents.
The core principle of chemical waste management is risk mitigation. For 2-(2-Fluoro-5-methylphenyl)propan-2-ol, its fluorinated nature places it in a specific category of chemical waste that requires careful segregation and handling. Improper disposal, such as mixing with non-halogenated solvents or discarding down the drain, can lead to environmental contamination, create hazardous chemical reactions in the waste stream, and result in significant regulatory penalties under frameworks like the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA).[1][2][3]
Hazard Identification and Risk Assessment
Before handling any chemical, a thorough understanding of its potential hazards is paramount. While a specific Safety Data Sheet (SDS) for 2-(2-Fluoro-5-methylphenyl)propan-2-ol may not be readily available, we can infer its likely hazard profile from structurally similar compounds, such as other tertiary alcohols and fluorinated aromatics. The expected hazards are summarized in the table below.
Hazard Classification
Description
Recommended Precautions
Acute Toxicity (Oral)
Likely harmful if swallowed.
Do not ingest. Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[4][5]
Skin Irritation
Expected to cause skin irritation upon contact.
Wear appropriate protective gloves (e.g., nitrile) and a lab coat. Avoid prolonged or repeated skin contact.[4]
Serious Eye Irritation
Expected to cause serious eye irritation or damage.
Wear safety glasses or chemical splash goggles. Ensure eyewash stations are accessible.[4][6]
Specific Target Organ Toxicity (Single Exposure)
May cause respiratory tract irritation.
Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[7]
Flammability
Tertiary alcohols can be flammable.
Keep away from heat, sparks, open flames, and other ignition sources. Store in a cool, well-ventilated area.[6][7]
Always consult your institution's Environmental Health and Safety (EHS) office and, if available, the specific SDS for the material you are using.
The Critical Importance of Waste Segregation
The single most important step in the proper disposal of 2-(2-Fluoro-5-methylphenyl)propan-2-ol is segregation . This compound is a halogenated organic chemical due to the presence of a fluorine atom.[7][8]
Why Segregation is Non-Negotiable:
Regulatory Compliance: Environmental regulations strictly mandate the separation of halogenated and non-halogenated waste streams.[9][10]
Disposal Methods: Halogenated waste is typically disposed of via high-temperature incineration. Mixing it with non-halogenated waste contaminates the entire volume, drastically increasing disposal costs and complexity.[8][10]
Safety: Mixing incompatible chemicals can lead to dangerous reactions. Keeping waste streams pure and properly identified prevents accidental mixing of reactive materials.[3]
Therefore, all waste containing 2-(2-Fluoro-5-methylphenyl)propan-2-ol—including pure residues, solutions, and contaminated materials like pipette tips or absorbent pads—must be placed in a designated "Halogenated Organic Waste" container.[7][9]
Step-by-Step Disposal Protocol
The following protocol outlines the systematic procedure for collecting and disposing of waste generated from the use of 2-(2-Fluoro-5-methylphenyl)propan-2-ol.
Obtain the Correct Container: Procure a dedicated, chemically compatible waste container, typically provided by your institution's EHS department. Polyethylene or glass containers are common choices. Ensure the container is in good condition with a secure, threaded screw cap.[11][12]
Initial Labeling: Before adding any waste, affix a "Hazardous Waste" tag to the container.[10][11] This tag must be filled out as waste is added.
Designate a Satellite Accumulation Area (SAA): The waste container must be kept at or near the point of generation and under the control of laboratory personnel.[1][11] This is typically within the fume hood where the work is being performed.
Record Contents: As waste is added, immediately list the full chemical name—"2-(2-Fluoro-5-methylphenyl)propan-2-ol"—and its estimated percentage or volume on the hazardous waste tag.[11][12] Do not use abbreviations or chemical formulas. [11][12]
Keep Container Closed: The waste container must remain tightly sealed at all times, except when you are actively adding waste.[9][11] This prevents the release of volatile organic compounds (VOCs) into the laboratory atmosphere. Never leave a funnel in an open waste container.[11]
Sharps: Needles or other contaminated sharps must be placed in a designated sharps container.
Labware: Disposable labware (e.g., pipette tips, weighing boats) contaminated with 2-(2-Fluoro-5-methylphenyl)propan-2-ol should be collected in a separate, clearly labeled plastic bag or container designated for solid hazardous waste.
Personal Protective Equipment (PPE): Contaminated gloves and other disposable PPE should be placed in the designated solid hazardous waste container.
Alert Personnel: Notify others in the immediate area.
Contain the Spill: Use a chemical spill kit with an inert absorbent material (e.g., vermiculite, sand) to absorb the spilled liquid.[9]
Collect and Containerize: Carefully sweep or scoop the absorbent material into a suitable container. Seal the container and label it as "Hazardous Waste" detailing the contents (absorbent material and 2-(2-Fluoro-5-methylphenyl)propan-2-ol).[9]
Decontaminate: Clean the spill area as appropriate.
Seek Assistance for Large Spills: For large or unmanageable spills, evacuate the area and contact your institution's EHS or emergency response team immediately.[9]
Monitor Fill Level: Do not overfill the waste container. A safe limit is typically 90% of the container's capacity to allow for vapor expansion.[11]
Request Pickup: Once the container is full or the project is complete, submit a chemical waste pickup request to your institution's EHS department.[11][12]
Store Securely: While awaiting pickup, ensure the container remains sealed and stored in a designated, safe location away from incompatible materials.
Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper disposal of 2-(2-Fluoro-5-methylphenyl)propan-2-ol.
Caption: Disposal workflow for 2-(2-Fluoro-5-methylphenyl)propan-2-ol waste.
References
Standard Operating Procedure for Halogenated Organic Liquids. Braun Research Group, Northwestern University. [Link]
Hazardous Chemical Waste Management Guidelines. Columbia University Research. [Link]
Safety Data Sheet for 2-PROPANOL. GE Healthcare. [Link]
Safe Handing & Disposal of Organic Substances. Science Ready. [Link]
How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]
As a tertiary benzylic alcohol derivative, 2-(2-Fluoro-5-methylphenyl)propan-2-ol presents a specific risk profile governed by its lipophilicity and fluorination. The fluorine substitution at the ortho position enhances the compound's metabolic stability and potential for dermal absorption compared to non-fluorinated analogs. Consequently, standard "splash protection" is insufficient; protocols must prioritize preventing systemic entry via the dermal and inhalation routes.
H335: May cause respiratory irritation.[1][3][4][6][7]
Personal Protective Equipment (PPE) Matrix
Rationale: The lipophilic nature of fluorinated aromatics requires barrier materials that resist permeation, not just degradation.
Protection Zone
Recommended Equipment
Technical Justification
Respiratory
Certified Fume Hood (Face velocity: 80–100 fpm)
H335 Mitigation: Prevents inhalation of aerosols/vapors which can cause mucosal inflammation. Do not handle on an open bench.
Dermal (Hands)
Double Nitrile Gloves (Outer: 5 mil / 0.12 mm)
Permeation Defense: Fluorinated organics can permeate thin latex rapidly. Double gloving provides a "breakthrough buffer," allowing time to doff upon contamination.
Ocular
Chemical Splash Goggles (ANSI Z87.1+)
H319 Mitigation: Safety glasses with side shields are insufficient for liquids/oils that may splash. Goggles provide a seal against vapors and micro-droplets.
Body
High-Neck Lab Coat (Poly/Cotton blend or Tyvek)
Exposure Control: Minimizes skin surface area available for absorption. Tyvek sleeves recommended for scale-up (>10g) operations.
Operational Protocol: Safe Handling Workflow
Phase 1: Pre-Operational Verification
Airflow Check: Verify fume hood flow monitor reads within the safe zone.
Waste Stream Prep: Ensure a "Halogenated Organic Waste" container is present and labeled. Never mix with non-halogenated solvents (e.g., acetone wash) if incineration protocols differ at your facility.
Decontamination Station: Prepare a beaker of dilute surfactant (soap/water) and Kimwipes inside the hood.
Phase 2: Active Handling (Weighing & Transfer)
Context: This compound is likely a viscous oil or low-melting solid. Static charge can disperse solids; surface tension can cause oils to "jump" during pipetting.
Weighing:
If Solid: Use an antistatic gun on the spatula and weigh boat to prevent particle drift.
If Liquid/Oil: Use a positive-displacement pipette or glass syringe. Avoid standard air-displacement pipettes, which may drip due to vapor pressure differences.
Transfer:
Dissolve the neat compound immediately in the reaction solvent (e.g., Dichloromethane, THF) inside the weighing vessel if possible, then transfer the solution. This "dilution-first" strategy reduces the concentration of the hazard before moving it to the reaction flask.
Phase 3: Post-Operation & Cleanup
Primary Wipe: Wipe all tools (spatulas, balance pan) with a solvent-dampened Kimwipe (Acetone or Ethanol).
Disposal: Place the used Kimwipe immediately into the solid hazardous waste bin.
Glove Removal: Perform "beak method" removal inside the hood to prevent secondary contamination of door handles.
Visual Safety Logic & Workflows
Workflow 1: Safe Handling Loop
This diagram illustrates the closed-loop process required to maintain containment.
Caption: Operational loop emphasizing immediate dilution and specific waste segregation.
Workflow 2: Emergency Response Decision Tree
Immediate actions to take in case of exposure.
Caption: Triage protocol for ocular, dermal, and environmental exposure incidents.[1][3][5][8]
Disposal & Environmental Stewardship
Crucial Distinction: This molecule contains Fluorine.[1][2][6][7][8]
Protocol: Do not mix with general organic solvents if your facility separates halogenated waste.
Reasoning: Incineration of fluorinated compounds requires scrubbers to capture Hydrogen Fluoride (HF) gas. Burning this in a standard non-halogenated stream can damage incinerators and release toxic HF into the atmosphere.
Labeling: Tag waste container clearly: "Contains Fluorinated Organics - CAS 1343867-43-5".
References
PubChem. (n.d.). Compound Summary: 2-(2-Fluoro-5-methylphenyl)propan-2-ol (CAS 1343867-43-5).[1][9] National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]
Occupational Safety and Health Administration (OSHA). (2012).[6] Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. Retrieved February 17, 2026, from [Link]
Prudent Practices in the Laboratory. (2011). Handling and Disposal of Chemicals. National Research Council. Retrieved February 17, 2026, from [Link]
